(5-Bromo-benzo[b]thiophen-2-yl)-methanol

• CAS: 13771-72-7

Core Science & Biosynthesis

An In-depth Technical Guide to (5-Bromo-benzo[b]thiophen-2-yl)-methanol (CAS 13771-72-7)

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of (5-Bromo-benzo[b]thiophen-2-yl)-methanol, a key heterocyclic intermediate in medicinal chemistry and materials science. By synthesizing publicly available data and established chemical principles, this document offers insights into its properties, synthesis, and potential applications, empowering researchers to leverage this versatile building block in their discovery and development workflows.

Core Molecular Characteristics

(5-Bromo-benzo[b]thiophen-2-yl)-methanol is a brominated derivative of the benzo[b]thiophene scaffold, a privileged structure in drug discovery due to its isosteric relationship with indole and its broad range of biological activities.[1] The presence of the bromine atom and the hydroxymethyl group at strategic positions offers orthogonal handles for further chemical modifications, making it a valuable starting material for the synthesis of more complex molecules.

Physicochemical and Computed Properties

Property	Value	Source
CAS Number	13771-72-7	Guidechem[2]
Molecular Formula	C₉H₇BrOS	Guidechem[2]
Molecular Weight	243.12 g/mol	Guidechem[2]
IUPAC Name	(5-Bromo-1-benzothiophen-2-yl)methanol
Synonyms	5-Bromo-benzo[b]thiophene-2-methanol, 5-Bromo-2-(hydroxymethyl)benzo[b]thiophene	Guidechem[2]
Predicted pKa	13.69 ± 0.10	Guidechem[2]

Synthesis and Chemical Reactivity

The primary and most logical synthetic route to (5-Bromo-benzo[b]thiophen-2-yl)-methanol involves the reduction of its corresponding aldehyde, 5-bromobenzo[b]thiophene-2-carbaldehyde. This transformation is a cornerstone of organic synthesis, and several reliable methods can be employed.

Synthesis Pathway Overview

Caption: Synthetic route to (5-Bromo-benzo[b]thiophen-2-yl)-methanol.

Experimental Protocol: Reduction of 5-Bromobenzo[b]thiophene-2-carbaldehyde

This protocol is a generalized procedure based on standard reductions of aromatic aldehydes. Researchers should optimize the reaction conditions based on their specific experimental setup and scale.

Materials:

• 5-Bromobenzo[b]thiophene-2-carbaldehyde

• Sodium borohydride (NaBH₄)

• Methanol or Ethanol

• Dichloromethane or Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

Procedure:

• Dissolution: In a round-bottom flask, dissolve 5-bromobenzo[b]thiophene-2-carbaldehyde (1.0 eq) in methanol or ethanol.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Reduction: Slowly add sodium borohydride (1.1 - 1.5 eq) portion-wise to the stirred solution, maintaining the temperature below 10 °C. The addition of NaBH₄ to a protic solvent like methanol will cause some evolution of hydrogen gas.

• Reaction Monitoring: Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride at 0 °C.

• Extraction: Extract the aqueous layer with dichloromethane or ethyl acetate (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude (5-Bromo-benzo[b]thiophen-2-yl)-methanol can be purified by recrystallization or column chromatography on silica gel.

Spectroscopic and Analytical Characterization

While experimentally determined spectra for (5-Bromo-benzo[b]thiophen-2-yl)-methanol are not widely published, predictions and comparisons with analogous structures can provide valuable insights for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the benzo[b]thiophene core, a singlet for the thiophene proton, and a singlet or a doublet for the methylene protons of the hydroxymethyl group, which may couple with the hydroxyl proton depending on the solvent and concentration. The hydroxyl proton will appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum will display signals for the nine carbon atoms. The carbon bearing the hydroxymethyl group will appear in the aliphatic region, while the aromatic carbons will resonate in the downfield region. The carbon attached to the bromine atom will show a characteristic chemical shift.

Infrared (IR) Spectroscopy

The IR spectrum of (5-Bromo-benzo[b]thiophen-2-yl)-methanol is expected to exhibit the following characteristic absorption bands:

• A broad band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol group.

• C-H stretching vibrations for the aromatic and methylene protons typically appear around 3100-3000 cm⁻¹ and 2950-2850 cm⁻¹, respectively.

• C=C stretching vibrations of the aromatic rings in the 1600-1450 cm⁻¹ region.

• A C-O stretching vibration around 1050-1150 cm⁻¹.

• The C-Br stretching vibration is expected in the fingerprint region, typically below 800 cm⁻¹.

Mass Spectrometry (MS)

In the mass spectrum, the molecular ion peak [M]⁺ and a characteristic [M+2]⁺ peak of similar intensity, due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br), are expected. Fragmentation would likely involve the loss of the hydroxymethyl group or the bromine atom.

Applications in Drug Discovery and Materials Science

The benzo[b]thiophene scaffold is a cornerstone in medicinal chemistry, with numerous derivatives exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] (5-Bromo-benzo[b]thiophen-2-yl)-methanol serves as a versatile intermediate for the synthesis of novel bioactive molecules.

Role as a Synthetic Intermediate

The hydroxyl group can be readily converted into other functional groups, such as halides or tosylates, to facilitate nucleophilic substitution reactions. The bromine atom on the benzene ring is amenable to various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig amination, allowing for the introduction of diverse substituents.

Caption: Potential synthetic transformations of the title compound.

Potential Therapeutic Areas

Given the established pharmacological profile of the benzo[b]thiophene core, derivatives of (5-Bromo-benzo[b]thiophen-2-yl)-methanol are promising candidates for screening in various therapeutic areas, including:

• Oncology: As precursors to kinase inhibitors or cytotoxic agents.

• Infectious Diseases: For the development of novel antibacterial and antifungal compounds.

• Inflammatory Diseases: As scaffolds for anti-inflammatory agents.

Safety and Handling

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Use in a well-ventilated area or a fume hood. Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly closed container in a cool, dry place.

In case of exposure, follow standard first-aid procedures and seek medical attention.

Conclusion

(5-Bromo-benzo[b]thiophen-2-yl)-methanol is a valuable and versatile building block for chemical synthesis. Its strategic functionalization provides a platform for the development of a diverse range of compounds with potential applications in drug discovery and materials science. This guide serves as a foundational resource for researchers, providing essential information to facilitate its use in innovative research and development projects.

References

• An overview of benzo[b]thiophene-based medicinal chemistry - PubMed. Available at: [Link]

Sources

• 1. An overview of benzo[b]thiophene-based medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]

Technical Whitepaper: Strategic Utilization of (5-Bromobenzo[b]thiophen-2-yl)methanol in Medicinal Chemistry

Executive Summary & Chemical Profile[1]

The compound (5-bromobenzo[b]thiophen-2-yl)methanol (also known as 5-bromo-2-(hydroxymethyl)benzo[b]thiophene) represents a "privileged scaffold" in modern drug discovery. It serves as a bifunctional building block, offering two distinct vectors for chemical diversification: the C5-bromine handle for palladium-catalyzed cross-coupling and the C2-hydroxymethyl group for alkylation, oxidation, or chain extension.

This guide details the synthesis, reactivity, and strategic application of this core in the development of Selective Estrogen Receptor Modulators (SERMs), 5-Lipoxygenase (5-LOX) inhibitors, and kinase inhibitors.

Chemical Identity

Property	Data
IUPAC Name	(5-bromobenzo[b]thiophen-2-yl)methanol
CAS Number	13771-72-7
Molecular Formula	C₉H₇BrOS
Molecular Weight	243.12 g/mol
Appearance	Off-white to pale yellow crystalline solid
Solubility	Soluble in DMSO, DMF, DCM, Methanol; Insoluble in water
Key Precursor	5-Bromobenzo[b]thiophene-2-carboxylic acid (CAS: 7312-10-9)

Synthesis Strategy: The "Reduction" Protocol

The most reliable route to (5-bromobenzo[b]thiophen-2-yl)methanol is the reduction of its corresponding carboxylic acid or ester. While direct lithiation of 5-bromobenzo[b]thiophene followed by formaldehyde trapping is possible, it carries the risk of "halogen dance" (migration of the bromine) or scrambing. Therefore, the Reduction Route is the industry standard for maintaining regiochemical integrity.

Workflow Visualization

The following diagram illustrates the two primary pathways: (A) Direct Acid Reduction and (B) Esterification-Reduction.

Figure 1: Comparative synthetic routes. Route A (Blue) utilizes Borane-THF for direct acid reduction. Route B (Red/Green) utilizes an ester intermediate followed by LAH reduction.

Detailed Protocol: Ester Reduction Method (Recommended)

This two-step method is preferred in scale-up settings because the ester intermediate allows for purification (crystallization) before the final reduction, ensuring high purity of the alcohol.

Step 1: Esterification

• Dissolve 5-bromobenzo[b]thiophene-2-carboxylic acid (1.0 equiv) in Methanol (10 V).

• Add catalytic H₂SO₄ (0.1 equiv).

• Reflux for 4–6 hours (Monitor by TLC: disappearance of acid, R_f ~0.1 -> ester R_f ~0.6 in 30% EtOAc/Hex).

• Concentrate and precipitate with water. Filter to obtain the methyl ester.

Step 2: LiAlH₄ Reduction Rationale: LiAlH₄ is used here because the C5-Bromine is relatively stable to hydride reduction at 0°C, unlike C-Iodine bonds which might undergo dehalogenation.

• Setup: Flame-dry a 3-neck flask under Argon. Charge with anhydrous THF (0.2 M relative to substrate).

• Reagent: Add LiAlH₄ (1.2 equiv) pellets or solution carefully at 0°C.

• Addition: Dissolve the methyl ester from Step 1 in THF and add dropwise to the LAH suspension, maintaining internal temp < 5°C.

• Reaction: Stir at 0°C for 1 hour, then warm to RT for 1 hour.

• Quench (Fieser Method): Cool to 0°C. For every x grams of LAH used, add:

  • x mL water

  • x mL 15% NaOH

  • 3x mL water

• Workup: Filter the granular white precipitate through Celite. Concentrate the filtrate.

• Purification: Recrystallize from Hexane/EtOAc or perform flash chromatography.

Functionalization Strategy: The "Divergent Hub"

This molecule acts as a "Divergent Hub." The C5-position is electronically coupled to the sulfur atom but remains distinct enough to act as a standard aryl halide. The C2-position, being benzylic-like (thienylic), is highly reactive toward ionization.

Reactivity Map

Figure 2: Divergent synthetic utility. The scaffold allows orthogonal modification at the C5 (Aryl) and C2 (Alkyl) positions.

Key Reaction: Installation of Basic Side Chains (SERM Synthesis)

In the synthesis of Raloxifene analogs, the hydroxyl group is often converted to a leaving group to attach a piperidine or pyrrolidine chain.

• Reagent: Thionyl Chloride (SOCl₂) or Methanesulfonyl Chloride (MsCl).

• Condition: DCM, 0°C to RT.

• Note: The resulting 2-(chloromethyl)benzo[b]thiophene is a potent alkylating agent. It should be used immediately to alkylate the secondary amine (e.g., piperidine) in the presence of K₂CO₃/DMF.

Therapeutic Applications

Selective Estrogen Receptor Modulators (SERMs)

The benzo[b]thiophene core mimics the AB-ring system of estradiol.

• Mechanism: The 5-bromo position allows for the introduction of the "C-ring" phenol (via Suzuki coupling with 4-hydroxyphenylboronic acid). The 2-hydroxymethyl group is the anchor for the "anti-estrogenic" side chain (amino-ethoxy moiety) that protrudes from the receptor binding pocket, forcing Helix-12 into an antagonist conformation.

• Reference Drug: Raloxifene (Evista).

5-Lipoxygenase (5-LOX) Inhibitors

• Context: Used in asthma and anti-inflammatory research.

• Design: The benzo[b]thiophene acts as a lipophilic core to bind to the arachidonic acid binding site. The 2-position is often oxidized back to a carboxamide or linked to a hydroxyurea moiety (similar to Zileuton).

Kinase Inhibitors[1][4][5]

• Bioisosterism: Benzo[b]thiophene is a classic bioisostere for Indole.

• Application: Used in multikinase inhibitors (e.g., VEGFR, PDGFR). The 5-position is critical for accessing the hydrophobic back-pocket of the ATP binding site.

Safety & Handling

• Hazards:

  • Skin/Eye Irritant: The alcohol and its precursors are organic irritants.

  • Lachrymator Potential: If converted to the 2-(chloromethyl) or 2-(bromomethyl) derivative, the compound becomes a potent lachrymator and alkylating agent. Handle in a fume hood.

• Storage: Store at 2–8°C. Protect from light (brominated aromatics can undergo slow photodehalogenation).

References

• PubChem. (n.d.).[1] (5-Bromobenzo[b]thiophen-2-yl)methanol. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Benzothiophenes. Retrieved from [Link]

Sources

• 1. 5-Bromo-benzo(b)thiophene-2-carboxylic acid | C9H5BrO2S | CID 737737 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategic Utilization of the 5-Bromobenzothiophene Scaffold for Drug Discovery

Executive Summary

The 5-bromobenzothiophene scaffold represents a "privileged structure" in medicinal chemistry, offering a distinct advantage over its indole and naphthalene isosteres due to the sulfur atom’s capacity for metabolic modulation and electronic tuning. Its utility lies in the orthogonal reactivity profile : the C5-bromine handle serves as a stable entry point for late-stage cross-coupling, while the C2 and C3 positions remain available for electrophilic substitution or C-H activation. This guide outlines the structural rationale, validated synthetic workflows, and specific protocols for leveraging this scaffold in the development of SERMs, kinase inhibitors, and GPCR ligands.

Part 1: Structural & Pharmacophore Analysis

Electronic Architecture & Bioisosterism

Benzothiophene is a bicyclic heteroaromatic system where a benzene ring is fused to a thiophene ring. The sulfur atom at position 1 imparts unique lipophilicity (LogP ~3.1 for the parent) and alters the electrostatic potential surface compared to indole.

• Metabolic Stability: Unlike the N-H of indole, the thiophene sulfur is not a hydrogen bond donor, reducing polar surface area (PSA). However, it is susceptible to S-oxidation (sulfoxide/sulfone formation) by cytochromes P450, a feature that can be exploited to create prodrugs or active metabolites (e.g., Zileuton).

• The "5-Bromo" Advantage: The bromine atom at C5 is strategically located on the benzene ring, para to the ring fusion (C3a). This position is electronically distinct from the thiophene ring (C2/C3).

  • C2/C3 (Thiophene): Electron-rich, prone to Electrophilic Aromatic Substitution (EAS) and C-H activation.

  • C5-Br (Benzene): Chemically inert to standard EAS conditions, serving as a "dormant" handle for Palladium-catalyzed cross-coupling.

Numbering & Regioselectivity Map

Correct numbering is critical for navigating the chemical space.

• Position 1: Sulfur (S).[1]

• Position 2:

  -carbon (most acidic proton, pKa ~32).

• Position 3:

  -carbon (most reactive toward electrophiles).

• Position 5: Bromine handle (site for Suzuki/Buchwald coupling).

Part 2: Synthetic Access & Functionalization Workflows

The power of 5-bromobenzothiophene lies in its ability to undergo sequential, orthogonal functionalization . The following diagram illustrates the decision tree for diversifying the scaffold without protecting groups.

Caption: Divergent synthetic pathways for 5-bromobenzothiophene. Path A and B preserve the C5-Br handle for late-stage diversification (Path C).

The "Halogen Dance" Risk

Crucial Warning: Direct lithiation of 5-bromobenzothiophene with n-BuLi to target the C2 position is risky. The reaction often suffers from Halogen-Lithium Exchange (at C5) or Base-Catalyzed Halogen Dance (migration of Br from C5 to C4/C6).

• Solution: Use C-H Activation (Protocol B) or Magnesiate bases (e.g., i-PrMgCl·LiCl) at low temperatures if C2 functionalization is required before C5 coupling.

Part 3: Validated Experimental Protocols

Protocol A: C5-Suzuki-Miyaura Cross-Coupling

Objective: Installation of aryl/heteroaryl groups at C5 while preserving the thiophene ring. Mechanism: Pd(0) oxidative addition into C5-Br bond, followed by transmetallation and reductive elimination.

Materials:

• 5-Bromobenzothiophene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%)

• Base: K₂CO₃ (2.0 equiv) or K₃PO₄ (for sterically hindered substrates)

• Solvent: 1,4-Dioxane/Water (4:1 v/v)[1][2]

Step-by-Step Procedure:

• Degassing: Charge a reaction vial with 5-bromobenzothiophene (1.0 mmol), arylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol). Evacuate and backfill with Argon (3 cycles).

• Solvent Addition: Add degassed 1,4-dioxane (4 mL) and water (1 mL).

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.03 mmol) quickly under a positive stream of Argon. Seal the vial.

• Reaction: Heat the mixture to 90°C for 4–12 hours. Monitor conversion by LC-MS (Target mass = M+Ar-Br).

• Workup: Cool to RT. Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc).

Self-Validating Check: The disappearance of the characteristic doublet for C5-H (approx 7.9 ppm) and the retention of the C2/C3 thiophene doublets (7.3–7.5 ppm) in ¹H NMR confirms regioselectivity.

Protocol B: C2-Regioselective Direct Arylation (C-H Activation)

Objective: Functionalize C2 without touching the C5-Br handle. Mechanism: Concerted Metallation-Deprotonation (CMD) pathway favored at the electron-rich C2 position.

Materials:

• 5-Bromobenzothiophene (1.0 equiv)

• Aryl Iodide (1.2 equiv) — Note: Aryl Iodides are preferred over bromides to ensure chemoselectivity vs the C5-Br.

• Catalyst: Pd(OAc)₂ (5 mol%)

• Ligand: PPh₃ (10 mol%) or SPhos (for difficult substrates)

• Base: Ag₂CO₃ (1.0 equiv) or KOAc (2.0 equiv)

• Solvent: DMF or DMA[3]

Step-by-Step Procedure:

• Combine 5-bromobenzothiophene (1.0 mmol), Aryl Iodide (1.2 mmol), Pd(OAc)₂ (11 mg), PPh₃ (26 mg), and Ag₂CO₃ (275 mg) in a dry vial.

• Add anhydrous DMF (5 mL) under Argon.

• Heat to 100°C for 16 hours.

• Why this works: The C-I bond is significantly more reactive towards oxidative addition than the C-Br bond, and the acidic C2-H facilitates the CMD step.

• Filter through Celite and purify via column chromatography.

Part 4: Medicinal Chemistry Case Studies

Selective Estrogen Receptor Modulators (SERMs)

The benzothiophene core is the scaffold for Raloxifene (Evista).

• Structure: 6-hydroxy-2-(4-hydroxyphenyl)benzothiophene.

• Role of Scaffold: The rigid benzothiophene mimics the A/B ring system of estradiol.

• Application of 5-Bromo: While Raloxifene is 6-substituted, 5-bromo derivatives are used to synthesize "inverted" analogs to probe the ER

  binding pocket. The 5-position vectors into the solvent-exposed region, allowing for the attachment of solubilizing basic side chains (e.g., piperidine-ethoxy moieties) via Suzuki coupling [1, 2].

5-Lipoxygenase Inhibitors (Zileuton)

Zileuton (Zyflo) utilizes the benzothiophene core to inhibit leukotriene formation.

• Structure: 1-(1-(benzo[b]thiophen-2-yl)ethyl)-1-hydroxyurea.

• SAR Insight: The sulfur atom is critical for lipophilic interaction with the 5-LOX active site.

• 5-Bromo Utility: Second-generation inhibitors often introduce electron-withdrawing groups or metabolic blockers (F, Cl, Br) at the 5-position to block metabolic hydroxylation at this site, extending half-life (

  ) [3].

Data Summary: Comparative Reactivity

Position	Electronic Character	Preferred Reaction	Key Reagent
C2	Nucleophilic / Acidic	C-H Activation / Lithiation	Pd(OAc)₂ / n-BuLi (Caution)
C3	Nucleophilic	Electrophilic Subst. (EAS)	NBS / RCOCl
C5	Electrophilic (via Br)	Cross-Coupling	Pd(0) / Boronic Acids
S1	Nucleophilic	Oxidation	mCPBA (to Sulfone)

References

• An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives. Medicinal Chemistry, 2024. Link

• Recent advances in the synthesis of raloxifene: a selective estrogen receptor modulator. European Journal of Medicinal Chemistry, 2012. Link

• In vitro metabolism of 2-acetylbenzothiophene: relevance to zileuton hepatotoxicity. Chemical Research in Toxicology, 2004. Link

• Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions. Chemistry Central Journal, 2015. Link

• Sequential Regioselective C-H Functionalization of Thiophenes. Organic Letters, 2016.[4][5] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. elar.urfu.ru [elar.urfu.ru]
• 5. Sequential Regioselective C-H Functionalization of Thiophenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profiling and Handling of 5-Bromo-benzo[b]thiophene-2-methanol in DMSO

Based on the structural analysis and available physicochemical data for 5-bromo-benzo[b]thiophene-2-methanol , here is the in-depth technical guide.

Executive Summary

5-Bromo-benzo[b]thiophene-2-methanol (CAS: 13771-72-7 ) is a critical heterocyclic intermediate used in the synthesis of 5-lipoxygenase inhibitors (e.g., Zileuton analogs) and selective estrogen receptor modulators (SERMs). Its structure comprises a lipophilic 5-bromobenzothiophene core coupled with a polar hydroxymethyl handle.

While the compound exhibits poor solubility in aqueous media, Dimethyl Sulfoxide (DMSO) serves as the primary solvent for stock solution preparation due to its high dielectric constant and ability to disrupt intermolecular hydrogen bonding. This guide provides a validated framework for solubilizing, storing, and handling this compound to ensure experimental reproducibility in drug discovery workflows.

Physicochemical Profile & Solubility Logic

To understand the solubility behavior, we must analyze the competing forces within the crystal lattice and the solvent-solute interface.

Property	Value / Description	Impact on DMSO Solubility
Molecular Formula	C₉H₇BrOS	Moderate molecular weight facilitates solvation.
Molecular Weight	243.12 g/mol	Low enough to allow high molarity stocks (>100 mM).
LogP (Predicted)	~3.1 – 3.4	Lipophilic core requires an organic solvent; water is unsuitable.
H-Bond Donors	1 (–CH₂OH)	DMSO (H-bond acceptor) effectively solvates the hydroxyl proton.
H-Bond Acceptors	1 (Thiophene S)	Weak interaction, but contributes to polarizability.
Physical State	Solid (Powder/Crystals)	Lattice energy must be overcome by solvation enthalpy.

The DMSO Advantage

Water is a poor solvent for this compound because the hydrophobic effect of the bromobenzothiophene ring dominates. DMSO, a polar aprotic solvent, operates via two mechanisms here:

• Dipole-Dipole Interactions: The sulfoxide group (S=O) interacts strongly with the polarizable aromatic ring and the bromine substituent.

• H-Bond Acceptance: The oxygen in DMSO acts as a strong acceptor for the hydroxyl proton on the methanol tail, breaking the crystal lattice more effectively than protic solvents like ethanol.

Solubility Assessment & Preparation Protocol

Target Concentration: For most biological assays (HTS, IC50), a stock concentration of 10 mM to 50 mM is standard. Maximum Solubility (Estimated): >100 mg/mL in anhydrous DMSO at 25°C.

Protocol A: Preparation of a 50 mM Stock Solution

Use this protocol for standard biological assays.

• Calculate Mass:

  • Target Volume: 1 mL

  • Concentration: 50 mM (0.05 mol/L)

  • MW: 243.12 g/mol

  • Required Mass:

• Weighing: Weigh 12.2 mg of 5-bromo-benzo[b]thiophene-2-methanol into a 1.5 mL amber glass vial (protect from light).

• Solvent Addition: Add 1000 µL of high-grade anhydrous DMSO (≥99.9%).

• Dissolution Mechanics:

  • Vortex: Vortex at medium speed for 30 seconds.

  • Observation: The solution should appear clear and colorless to pale yellow.

  • Troubleshooting: If particles persist, sonicate in a water bath at 35°C for 5 minutes.

Protocol B: Saturation Solubility Determination (Tier 2)

Use this protocol if determining the thermodynamic limit for crystallization studies.

• Add excess solid (~50 mg) to 0.5 mL DMSO.

• Shake at 25°C for 24 hours (equilibrium phase).

• Filter through a 0.22 µm PTFE syringe filter (Nylon filters may bind the compound).

• Quantify the filtrate via HPLC-UV against a standard curve.

Visual Workflow: Solubilization Decision Tree

The following diagram outlines the logical flow for preparing stock solutions, ensuring no precipitation occurs during downstream applications.

Difference between 5-bromo and 3-bromo benzothiophene isomers

Comparative Analysis of Synthesis, Reactivity, and Medicinal Chemistry Applications

Executive Summary

The benzothiophene scaffold is a "privileged structure" in drug discovery, serving as a bioisostere for indole and naphthalene.[1] However, the positional isomerism of bromine substituents—specifically at the C3 (heterocyclic) versus C5 (benzenoid) positions—creates profound differences in synthetic accessibility, chemical reactivity, and pharmacological utility.[2]

This guide provides a technical deep-dive into these two isomers. For the researcher, the critical distinction is: 3-bromobenzothiophene is accessed via direct electrophilic substitution and is prone to "halogen dance" rearrangements during metallation. In contrast, 5-bromobenzothiophene requires de novo ring construction from acyclic precursors and behaves as a stable, predictable aryl halide in cross-coupling reactions.[2]

Electronic Structure & Reactivity Profiles[2]

To manipulate these isomers effectively, one must understand the electronic vectors driving their reactivity.[1]

The C3-Position (Heterocyclic Enamine Character)

The C3 position is part of the thiophene ring.[1] It possesses significant electron density due to the lone pair donation from the sulfur atom, behaving similarly to an enamine.

• Nucleophilicity: High.[1] It is the preferred site for Electrophilic Aromatic Substitution (EAS).[1]

• Electrophilicity (C-Br): The C3-Br bond is attached to an electron-rich ring, making oxidative addition with Pd(0) slightly slower electronically than electron-deficient heteroarenes, but often faster than phenyl bromides due to lower Bond Dissociation Energy (BDE).[2]

• Sterics: The C3 position suffers from peri-interactions with the C4-proton, which can hinder bulky ligands in catalytic cycles.

The C5-Position (Isolated Benzenoid Character)

The C5 position resides on the fused benzene ring.[1] It is electronically "isolated" from the thiophene sulfur's direct resonance effects.[1]

• Nucleophilicity: Low.[1] Direct halogenation rarely occurs here without blocking C3/C2.[1]

• Electrophilicity (C-Br): Behaves almost identically to a standard meta- or para-substituted bromobenzene.[1]

• Stability: Highly stable to base and organolithiums compared to the C3 isomer (no adjacent heteroatom to facilitate scrambling).[1]

Synthetic Access: Divergent Protocols

The most common error in early-stage discovery is attempting to access the 5-bromo isomer via direct bromination.[1] This section outlines the correct, self-validating protocols for each isomer.

DOT Diagram: Divergent Synthesis Pathways[1][2]

Figure 1: Divergent synthetic routes. Direct functionalization yields the 3-isomer, while the 5-isomer requires scaffold construction.

Protocol A: Synthesis of 3-Bromobenzothiophene

Mechanism: Electrophilic Aromatic Substitution (EAS).[1] Challenge: Controlling over-bromination (2,3-dibromo formation).

Step-by-Step Protocol:

• Reagents: Benzothiophene (1.0 equiv), N-Bromosuccinimide (NBS, 1.05 equiv), Chloroform/Acetic Acid (1:1 v/v).[2]

• Execution: Dissolve benzothiophene in the solvent mixture at 0°C. Add NBS portion-wise over 30 minutes to prevent localized high concentrations.

• Reaction: Warm to room temperature and stir for 24–48 hours. Monitor via TLC (Hexanes).[1]

• Workup: Quench with saturated Na2S2O3 (removes excess bromine). Extract with DCM.[1]

• Validation: 1H NMR will show the disappearance of the C3-H signal (approx.[1] 7.4 ppm) and retention of the C2-H signal (approx.[1] 7.5 ppm).[1]

• Yield: Typically >90%.

Protocol B: Synthesis of 5-Bromobenzothiophene

Mechanism: Acid-catalyzed cyclization of aryl sulfide acetals.[1] Challenge: Handling odorous thiols and ensuring complete cyclization.

Step-by-Step Protocol:

• Reagents: 4-Bromobenzenethiol (1.0 equiv), Bromoacetaldehyde diethyl acetal (1.1 equiv), K2CO3 (acetone), followed by Polyphosphoric Acid (PPA) or BF3[2]·Et2O.

• Alkylation (Step 1): Reflux thiol and acetal with K2CO3 in acetone for 4 hours. Filter and concentrate to get the sulfide intermediate.[1]

• Cyclization (Step 2): Add the intermediate dropwise to PPA at 100°C (or reflux in chlorobenzene with catalytic PPA/Amberlyst).

• Workup: Pour onto crushed ice (exothermic!). Extract with Ethyl Acetate.[1]

• Validation: 1H NMR confirms the benzothiophene core.[1] The coupling pattern in the benzene ring (d, d, s) confirms the 5-position substitution.

• Yield: Typically 60–75% over two steps.[1]

Functionalization & The "Halogen Dance" Trap[3]

This section details how these isomers behave under metal-catalyzed conditions, highlighting a critical failure mode for the 3-bromo isomer.

Palladium-Catalyzed Couplings (Suzuki/Buchwald)[1]

• 5-Bromo: Behaves as a standard aryl bromide.[1] Excellent substrate for Pd(PPh3)4 or Pd(dppf)Cl2 conditions.[2][1] Sterically accessible.

• 3-Bromo: Reactive, but the C4-proton exerts steric pressure.[1]

  • Optimization: Use smaller phosphine ligands or S-Phos/X-Phos systems to overcome steric hindrance.[1]

  • Rate: Oxidative addition is generally fast, but reductive elimination can be the rate-limiting step due to crowding.[1]

The Halogen Dance (Critical Warning)

When subjecting 3-bromobenzothiophene to Lithium-Halogen Exchange (e.g., n-BuLi at -78°C), a phenomenon known as the "Halogen Dance" can occur.[2]

• Initial Lithiation: Kinetic deprotonation often occurs at C2 (the most acidic proton) before Li-Br exchange, generating 2-lithio-3-bromobenzothiophene.[1]

• Isomerization: The lithiated species can scramble, migrating the bromine to C2 and the lithium to C3, or even to the benzene ring, driven by thermodynamic stability.

• Prevention: Perform Li-Hal exchange strictly at -78°C and quench immediately. Do not allow the temperature to rise above -60°C before adding the electrophile.

DOT Diagram: Reactivity & Halogen Dance[1][2]

Figure 2: The Halogen Dance mechanism.[1] Strict temperature control is required to maintain regiochemical integrity.

Medicinal Chemistry Implications[4][5][6][7][8][9]

The choice of isomer dictates the vector of the substituent, influencing Structure-Activity Relationships (SAR) and metabolic stability.

SAR Vectors

Feature	3-Bromo Derivative	5-Bromo Derivative
Vector Angle	Projects substituents at ~60° relative to the S-C2 bond.[1]	Projects substituents linearly from the fused ring system (longitudinal axis).[1]
Metabolic Liability	The C2 position remains open and highly prone to oxidation (sulfoxide formation or hydroxylation).[1]	The C2/C3 positions are open.[1][3] C3 is prone to metabolic epoxidation/hydroxylation unless blocked.[1]
Drug Examples	Sertaconazole (Antifungal): Uses C3-substitution to position the imidazole moiety.	5-HT6 Antagonists : Often use C5-substitution to extend the pharmacophore into deep hydrophobic pockets.

Case Study: Zileuton & Raloxifene

While Zileuton (asthma) is a 2-substituted benzothiophene, its synthesis highlights the reactivity of the thiophene ring. Raloxifene (SERM) utilizes a 6-substituted core, but the logic parallels the 5-series: the benzene ring is used as a stable scaffold to project the "tail" (basic side chain) that interacts with the estrogen receptor's AF-2 region, while the thiophene ring mimics the steroid A-ring.

Researchers designing ligands for GPCRs often compare 5-substituted (linear) vs. 3-substituted (bent) analogs to probe the depth and width of the receptor binding pocket.

References

• Synthesis of 3-Bromobenzothiophene

  • ChemicalBook Protocols.[1] "3-Bromo-1-benzothiophene synthesis."[1]

• Synthesis of 5-Bromobenzothiophene (Cyclization)

  • Organic Chemistry Portal.[1] "Synthesis of benzothiophenes."[1][4][5][6]

• Halogen Dance Mechanism

  • Frohlich, H., et al. "Mechanism of Base-Catalyzed Halogen Dance Reactions."[2][7] Beilstein Journal of Organic Chemistry.

  • [2]

• Medicinal Chemistry Overview

  • Keri, R., et al. "An overview of benzo[b]thiophene-based medicinal chemistry."[2] European Journal of Medicinal Chemistry.

• Palladium Coupling Reactivity

  • ACS Omega.[1] "Palladium-Catalyzed C2-Selective Direct Arylation of Benzo[b]thiophene."

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Benzothiophene-3-carboxylic Esters by Palladium Iodide-Catalyzed Oxidative Cyclization–Deprotection–Alkoxycarbonylation Sequence under Aerobic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 7. ias.ac.in [ias.ac.in]

(5-Bromo-benzo[b]thiophen-2-yl)-methanol SMILES and InChI key

Technical Monograph: (5-Bromo-benzo[b]thiophen-2-yl)-methanol

Executive Summary

(5-Bromo-benzo[b]thiophen-2-yl)-methanol (CAS 13771-72-7) is a critical bifunctional heterocyclic building block in medicinal chemistry. Characterized by a benzothiophene core with a halogen handle at the C5 position and a primary alcohol at the C2 position, it serves as a versatile scaffold for divergent synthesis. The C5-bromide allows for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the C2-alcohol provides a handle for etherification, oxidation, or conversion into electrophilic alkylating agents. This guide details its identification, synthesis, and application in drug discovery.

Part 1: Chemical Identity & Informatics

This section establishes the precise chemical identity of the compound to prevent confusion with its regioisomers (e.g., the 3-methanol or 6-bromo variants).

Table 1: Chemical Identifiers

Property	Value
Chemical Name	(5-Bromo-benzo[b]thiophen-2-yl)-methanol
CAS Registry Number	13771-72-7
Molecular Formula	C₉H₇BrOS
Molecular Weight	243.12 g/mol
Canonical SMILES	OCC1=CC2=C(S1)C=CC(Br)=C2
InChI String	InChI=1S/C9H7BrOS/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4,11H,5H2
InChI Key	KAKXAXVTXCGICU-UHFFFAOYSA-N
Physical State	Off-white to pale yellow solid (Typical)

Structural Visualization: The following diagram illustrates the node connectivity and functional handles of the molecule.

Figure 1: Structural connectivity highlighting the orthogonal reactive handles (Br and OH).

Part 2: Synthetic Pathways & Process Chemistry

The most robust synthetic route involves the reduction of Methyl 5-bromobenzo[b]thiophene-2-carboxylate (CAS 7312-11-0). Direct lithiation of 5-bromobenzothiophene followed by formylation is discouraged due to the risk of "halogen dance" (scrambling of the bromine position) or lithium-halogen exchange at the C5 position.

Protocol: Ester Reduction using LiAlH₄

Reaction Overview:

Reagents:

• Precursor: Methyl 5-bromobenzo[b]thiophene-2-carboxylate (1.0 eq)

• Reductant: Lithium Aluminum Hydride (LiAlH₄) (1.2 eq) or DIBAL-H (2.5 eq for milder conditions)

• Solvent: Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Setup: Flame-dry a 2-neck round-bottom flask and equip it with a magnetic stir bar and nitrogen inlet. Maintain an inert atmosphere.

• Dissolution: Dissolve the methyl ester precursor in anhydrous THF (0.2 M concentration). Cool the solution to 0°C using an ice bath.

• Addition: Carefully add LiAlH₄ (1.0 M in THF) dropwise via syringe or addition funnel. Caution: Exothermic reaction with gas evolution.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by TLC (Hexane/EtOAc 7:3) for the disappearance of the ester spot.

• Quench (Fieser Method): Cool back to 0°C. Dilute with diethyl ether. Add water (

  mL), then 15% NaOH ( mL), then water ( mL), where is the weight of LiAlH₄ used in grams.

• Workup: Add anhydrous MgSO₄ to the granular precipitate. Filter through a Celite pad. Concentrate the filtrate in vacuo.

• Purification: If necessary, purify via flash column chromatography (SiO₂, gradient 0–30% EtOAc in Hexanes).

Figure 2: Process flow for the reduction of the ester precursor to the target alcohol.

Part 3: Medicinal Chemistry Applications

This molecule is highly valued because it allows for Late-Stage Diversification . The bromine atom is stable under the conditions used to modify the alcohol, and vice-versa, allowing for orthogonal synthetic strategies.

Key Transformations:

• Suzuki-Miyaura Coupling (at C5-Br): Reaction with aryl boronic acids to extend the aromatic core. Used in the synthesis of 5-lipoxygenase inhibitors (Zileuton analogs) and selective estrogen receptor modulators (SERMs).

• Appel Reaction / Mesylation (at C2-OH): Conversion of the alcohol to a chloride or mesylate, creating a leaving group for nucleophilic substitution (S_N2) with amines or thiols.

• Oxidation (at C2-OH): Conversion to the aldehyde using MnO₂ or Dess-Martin Periodinane, followed by reductive amination.

Figure 3: Divergent synthetic pathways utilizing the C5-Br and C2-OH handles.

Part 4: Safety & Handling (GHS)

While specific toxicological data for this intermediate may be limited, it should be handled with the standard precautions for halogenated benzyl-type alcohols.

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.[1]

  • H335: May cause respiratory irritation.[1]

• Handling: Avoid dust formation.[1] Process in a fume hood.

• Storage: Store in a cool, dry place. Light sensitive (degradation of C-Br bond is possible over prolonged UV exposure).

References

• CymitQuimica. Safety Data Sheet: (5-Bromo-benzo[b]thiophen-2-yl)-methanol (CAS 13771-72-7).[2] Retrieved from

• PubChem. Compound Summary for CAS 13771-72-7. National Library of Medicine (US). Retrieved from

• ChemicalBook. Synthesis of benzothiophene derivatives from methyl esters. (General Protocol Reference). Retrieved from

• Master Organic Chemistry. Reduction of Carboxylic Acids and Esters with LiAlH4: Mechanism and Protocol. Retrieved from

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. Page loading... [guidechem.com]

Biological activity of 2-substituted benzothiophene derivatives

From Synthesis to Signal Modulation: A Technical Guide

Executive Summary: The Scaffold Advantage

The benzothiophene nucleus acts as a premier bioisostere for indole and naphthalene, offering a unique balance of lipophilicity and electron density that is critical for drug-receptor interactions. In medicinal chemistry, the 2-position is the primary vector for diversification. Substitution at this site governs the molecule's ability to act as a rigid spacer, a "pincer" in nuclear receptors, or a chelator in metalloenzymes.

This guide analyzes the three dominant therapeutic modalities of 2-substituted benzothiophenes:

• SERMs (Selective Estrogen Receptor Modulators): E.g., Raloxifene.[1][2]

• Leukotriene Synthesis Inhibitors: E.g., Zileuton.[3][4][5][6][7]

• Tubulin Polymerization Inhibitors: Emerging anticancer agents.

Structure-Activity Relationship (SAR) Architecture

The biological efficacy of benzothiophenes relies on precise substitution patterns. The 2-position dictates target affinity, while the 6-position often modulates metabolic stability and hydrogen bonding.

SAR Logic Map

The following diagram illustrates the functional impact of substitutions at key positions on the benzothiophene core.

Caption: Functional mapping of the benzothiophene scaffold. C2 substitution determines the primary therapeutic class, while C3 and C6 fine-tune potency and mechanism.

Therapeutic Modality 1: Endocrinology (SERMs)

Case Study: Raloxifene (Evista) Mechanism: 2-(4-hydroxyphenyl)benzothiophene derivatives bind to the Estrogen Receptor (ER). Unlike estradiol, the bulky side chain at C2/C3 prevents the receptor's "Helix 12" from sealing the ligand-binding pocket. This steric clash recruits co-repressors instead of co-activators in breast tissue, blocking estrogen-driven proliferation.

Mechanistic Pathway: The Antagonist Switch

Caption: Molecular mechanism of SERM action. The benzothiophene scaffold induces a specific conformational change that blocks gene transcription in breast cancer cells.

Therapeutic Modality 2: Inflammation (5-LOX Inhibition)

Case Study: Zileuton (Zyflo) Mechanism: Zileuton is a 2-substituted benzothiophene (specifically containing an N-hydroxyurea moiety at C2). It targets 5-Lipoxygenase (5-LOX) , the enzyme responsible for synthesizing leukotrienes from arachidonic acid.[3][5][8]

• Chemical Logic: The N-hydroxyurea group acts as a chelator for the non-heme iron (Fe) in the enzyme's active site. By reducing the active Fe(III) to inactive Fe(II), it shuts down the catalytic cycle, preventing the formation of inflammatory mediators like LTB4 and LTC4.

Strategic Synthesis: The Suzuki-Miyaura Protocol

For researchers developing new 2-arylbenzothiophene derivatives (e.g., for SERM or tubulin research), the Suzuki-Miyaura cross-coupling is the industry standard due to its tolerance of functional groups.

Protocol: C2-Arylation of Benzothiophene

Objective: Synthesize 2-(4-methoxyphenyl)benzo[b]thiophene.

Reagents:

• Substrate: 2-Bromobenzo[b]thiophene (1.0 equiv)

• Coupling Partner: 4-Methoxyphenylboronic acid (1.2 equiv)

• Catalyst: Pd(OAc)₂ (5 mol%) + SPhos (10 mol%) OR Pd(PPh₃)₄ (5 mol%)[9]

• Base: K₃PO₄ (2.0 equiv) or Cs₂CO₃

• Solvent: 1,4-Dioxane/Water (4:1 ratio)

Step-by-Step Workflow:

• Inerting: Flame-dry a reaction vial and purge with Argon for 10 minutes.

• Loading: Add 2-bromobenzo[b]thiophene (1.0 mmol), boronic acid (1.2 mmol), and base to the vial.

• Catalyst Addition: Add the Pd catalyst and ligand last to prevent premature oxidation.

• Solvation: Add degassed 1,4-dioxane/water mixture.

• Reaction: Heat to 85°C for 12–24 hours. Monitor via TLC (Hexane:EtOAc 9:1).

• Workup: Cool to RT. Filter through Celite to remove Pd black. Extract with Ethyl Acetate.[10]

• Purification: Flash column chromatography.

Quality Control Checkpoint:

• NMR Validation: Look for the disappearance of the C2-proton signal (usually a singlet around 7.4 ppm in unsubstituted benzothiophene) and the appearance of the new aryl signals.

Biological Evaluation: Tubulin Polymerization Assay

Emerging research identifies 2-(3,4,5-trimethoxybenzoyl)benzothiophenes as potent tubulin inhibitors (colchicine site binders).[11]

Assay Principle: Tubulin polymerizes into microtubules in the presence of GTP and heat (37°C), increasing solution turbidity. Inhibitors prevent this, keeping turbidity low.

Detailed Protocol:

• Preparation: Thaw purified Tubulin protein (>99% pure) on ice. Prepare G-PEM buffer (80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA, 1 mM GTP).

• Compound Dosing: Dissolve the test benzothiophene derivative in DMSO. Add to a 96-well half-area plate (Final DMSO < 1%).

• Initiation: Add cold tubulin solution (final conc. 3 mg/mL) to the wells containing the drug.

• Measurement: Immediately transfer to a plate reader pre-warmed to 37°C .

• Kinetics: Measure Absorbance at 340 nm every 30 seconds for 60 minutes.

• Data Analysis: Plot OD340 vs. Time.

  • Control: Sigmoidal curve (Nucleation -> Elongation -> Plateau).

  • Active Hit: Flat line or reduced slope (Vmax inhibition).

Data Presentation Table:

Compound Class	C2 Substituent	C6 Substituent	Tubulin IC50 (µM)	Mechanism
Reference	(Colchicine)	N/A	~2.0	Microtubule Destabilizer
Analog A	3,4,5-trimethoxybenzoyl	H	1.5	Colchicine Site Binder
Analog B	3,4,5-trimethoxybenzoyl	OMe	0.67	Enhanced Potency (H-bond)
Analog C	Phenyl	H	>50	Inactive (Lacks pharmacophore)

References

• Jordan, V. C. (2003). "Raloxifene: A Selective Estrogen Receptor Modulator."[1][2] Journal of Medicinal Chemistry. Link (Context: SERM mechanism and structure).

• Patsnap Synapse. (2024). "Mechanism of Action of Zileuton." Patsnap. Link (Context: 5-LOX inhibition and iron chelation).

• Romagnoli, R., et al. (2010). "Substituted 2-(3′,4′,5′-trimethoxybenzoyl)-benzo[b]thiophene derivatives as potent tubulin polymerization inhibitors." Journal of Medicinal Chemistry. Link (Context: Anticancer activity and tubulin assay data).

• Zia, A., et al. (2021). "Synthesis of benzo-thiophene derivatives by using Suzuki-Miyaura cross-coupling." Phosphorus, Sulfur, and Silicon and the Related Elements. Link (Context: Synthetic protocols).

• Overk, C. R., et al. (2007).[2] "Structure-activity relationships for a family of benzothiophene selective estrogen receptor modulators." ChemMedChem. Link (Context: SAR of Raloxifene analogs).

Sources

• 1. experts.arizona.edu [experts.arizona.edu]
• 2. Structure-activity relationships for a family of benzothiophene selective estrogen receptor modulators including raloxifene and arzoxifene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Zileuton | C11H12N2O2S | CID 60490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Zileuton? [synapse.patsnap.com]
• 5. The 5-lipoxygenase inhibitor, zileuton, suppresses prostaglandin biosynthesis by inhibition of arachidonic acid release in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Zileuton - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. youtube.com [youtube.com]
• 11. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to (5-Bromo-benzo[b]thiophen-2-yl)-methanol for Researchers and Drug Development Professionals

This guide provides a comprehensive technical overview of (5-Bromo-benzo[b]thiophen-2-yl)-methanol (CAS No. 13771-72-7), a key building block in medicinal chemistry and materials science. We will delve into its chemical properties, a reliable synthetic route, and a survey of commercial suppliers and pricing. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile molecule in their work.

Introduction and Significance

(5-Bromo-benzo[b]thiophen-2-yl)-methanol is a heterocyclic compound featuring a benzothiophene core functionalized with a bromine atom and a hydroxymethyl group. The benzothiophene scaffold is a prominent structural motif in numerous pharmacologically active compounds, including approved drugs. The presence of the bromine atom at the 5-position and the reactive hydroxymethyl group at the 2-position makes this molecule a valuable intermediate for the synthesis of a diverse array of more complex derivatives through various synthetic transformations. These modifications can be strategically employed to modulate the biological activity, selectivity, and pharmacokinetic properties of lead compounds in drug discovery programs.

Physicochemical Properties

A summary of the key physicochemical properties of (5-Bromo-benzo[b]thiophen-2-yl)-methanol is presented in the table below. These properties are crucial for designing and executing synthetic transformations and for understanding the compound's behavior in various experimental settings.

Property	Value	Source
CAS Number	13771-72-7	[1][2]
Molecular Formula	C₉H₇BrOS	[1][2]
Molecular Weight	243.12 g/mol	[1][2]
Appearance	Off-white to pale yellow solid	Supplier Data
pKa (predicted)	13.69 ± 0.10	[1]

Synthesis of (5-Bromo-benzo[b]thiophen-2-yl)-methanol

The most direct and efficient synthetic route to (5-Bromo-benzo[b]thiophen-2-yl)-methanol involves the reduction of the corresponding aldehyde, 5-bromobenzo[b]thiophene-2-carbaldehyde. This transformation is typically achieved with high yield and selectivity using a mild reducing agent such as sodium borohydride.

Synthetic Workflow

The overall synthetic strategy is a two-step process, starting from commercially available 5-bromobenzo[b]thiophene. The first step is a formylation reaction to introduce the aldehyde group at the 2-position, followed by the reduction of the aldehyde to the desired primary alcohol.

Sources

• 1. guidechem.com [guidechem.com]
• 2. (5-Bromo-benzo[b]thiophen-2-yl)-methanol price,buy (5-Bromo-benzo[b]thiophen-2-yl)-methanol - chemicalbook [m.chemicalbook.com]

Protocols & Analytical Methods

Application Note: High-Purity Synthesis of (5-Bromo-benzo[b]thiophen-2-yl)-methanol

Abstract & Utility

This application note details a robust, scalable protocol for the synthesis of (5-Bromo-benzo[b]thiophen-2-yl)-methanol starting from commercially available methylthiobenzene (thioanisole).

The benzo[b]thiophene moiety is a "privileged structure" in medicinal chemistry, serving as a bioisostere for indole and naphthalene in selective estrogen receptor modulators (SERMs), leukotriene synthesis inhibitors, and antifungal agents. The 5-bromo and 2-hydroxymethyl functional handles provided in this synthesis allow for divergent downstream functionalization—specifically Suzuki-Miyaura couplings (at C5) and esterification/etherification (at C2).

Retrosynthetic Analysis & Strategy

To ensure high regioselectivity and operational simplicity, we utilize a "Construct-then-Functionalize" approach. Direct functionalization of the thioanisole core via Vilsmeier-Haack does not yield the benzothiophene directly. Instead, we employ a stepwise cyclization followed by C2-formylation.

Synthetic Pathway Logic:

• Regioselective Bromination: Electrophilic aromatic substitution on thioanisole is highly para-selective, establishing the 5-bromo position of the final core.

• Thiol Activation: Demethylation of the sulfide to the thiophenol is necessary to enable the alkylation-cyclization sequence.

• Heterocycle Construction: The "Pomeranz-Fritsch type" cyclization using bromoacetaldehyde diethyl acetal is chosen over the thioacetate/Dieckmann route to avoid 3-hydroxy byproducts and ensure a fully aromatic core.

• C2-Functionalization: The Vilsmeier-Haack reaction is highly selective for the C2 position of benzothiophenes, introducing the aldehyde which is subsequently reduced to the alcohol.

Pathway Visualization

Figure 1: Stepwise synthetic route from Thioanisole to the Target Alcohol.

Detailed Experimental Protocols

Phase 1: Precursor Preparation (Bromination & Demethylation)

Step A: Synthesis of 4-Bromothioanisole Rationale: The methylthio group is a strong ortho/para director. Under controlled conditions, para-substitution is favored (>95%).

• Setup: Charge a 1L 3-neck flask with Methylthiobenzene (12.4 g, 100 mmol) and Dichloromethane (DCM) (200 mL). Cool to 0°C.

• Addition: Add Bromine (

  ) (16.0 g, 100 mmol) dropwise over 1 hour. The solution will turn dark red/brown.

• Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature (RT) for 1 hour.

• Workup: Quench with saturated aqueous

  (to remove excess ). Wash with water (2x) and brine. Dry over and concentrate.

• Purification: Vacuum distillation or use directly (Yield ~95%).

Step B: Synthesis of 4-Bromothiophenol Rationale: The methyl group must be removed to free the thiol for alkylation. Sodium ethanethiolate is a nucleophilic demethylating agent that avoids the harsh Lewis acidity of

, preserving the aryl bromide.

• Reaction: Dissolve 4-Bromothioanisole (20.3 g, 100 mmol) in dry DMF (150 mL). Add Sodium ethanethiolate (EtSNa) (12.6 g, 150 mmol).

• Conditions: Heat to 100-110°C for 4-6 hours under

  .

• Workup: Cool to RT. Pour into 1N HCl/Ice mixture (acidification is critical to protonate the thiolate). Extract with Ethyl Acetate (3x).[1]

• Purification: Wash organic layer with water (3x) to remove DMF. Dry and concentrate.

  • Note: Thiols oxidize to disulfides easily. Store under inert gas or use immediately.

Phase 2: Core Construction (The Acetal Method)

This phase builds the thiophene ring. We utilize the reaction of the thiophenol with bromoacetaldehyde diethyl acetal, followed by acid-mediated cyclization.

Table 1: Reagents for Phase 2

Reagent	Equiv.[2][3][4]	Role
4-Bromothiophenol	1.0	Substrate
Bromoacetaldehyde diethyl acetal	1.1	Alkylating Agent
Potassium Carbonate ( )	2.0	Base
Polyphosphoric Acid (PPA)	Excess	Cyclizing Agent/Solvent

Protocol:

• Alkylation:

  • In a flask, mix 4-Bromothiophenol (18.9 g, 100 mmol),

    (27.6 g), and Acetone (200 mL).

  • Add Bromoacetaldehyde diethyl acetal (21.7 g, 110 mmol). Reflux for 12 hours.

  • Filter off salts, concentrate filtrate.[5] The residue is the S-alkylated acetal intermediate.

• Cyclization:

  • Add the crude intermediate dropwise to stirred Polyphosphoric Acid (PPA) (100 g) pre-heated to 100°C.

  • Critical Control: The reaction is exothermic.[2] Maintain temp between 100-110°C. Stir for 1-2 hours.

  • Quench: Pour the hot syrup onto crushed ice (500 g) with vigorous stirring. The product will precipitate.[6][7]

• Isolation: Extract with Toluene or DCM. Wash with

  (sat). Dry and concentrate.

• Product: 5-Bromobenzo[b]thiophene . (Recrystallize from Hexane/EtOH if necessary).

Phase 3: Regioselective Functionalization (Vilsmeier-Haack)

The Vilsmeier-Haack reaction introduces a formyl group.[8] In benzo[b]thiophenes, the C3 position is generally more nucleophilic unless directed otherwise, but for unsubstituted benzothiophenes, C2 vs C3 selectivity can be temperature/solvent dependent. However, literature indicates that under standard Vilsmeier conditions, C3-formylation is often favored, or mixtures occur. Correction for High Reliability: If C3 is the standard site, we must ensure C2 selectivity. However, for 5-bromobenzo[b]thiophene, the Vilsmeier reaction predominantly yields the 3-formyl isomer. Strategic Pivot: To strictly guarantee the C2-methanol target, we employ Lithiation instead of Vilsmeier. Lithiation of benzothiophene with n-BuLi occurs exclusively at C2 due to the acidity of the proton adjacent to sulfur.

Revised Protocol: C2-Lithiation & Formylation Rationale: This is the "Gold Standard" for C2-substitution.

• Setup: Flame-dry a flask. Add 5-Bromobenzo[b]thiophene (10.6 g, 50 mmol) and anhydrous THF (150 mL). Cool to -78°C .

• Lithiation: Add n-Butyllithium (1.6M in hexanes, 32 mL, 51 mmol) dropwise over 20 mins.

  • Mechanism:[1][9][10][11] The C2-H is the most acidic proton (

    ~43). The Br at C5 is stable at -78°C if n-BuLi is not in large excess and temp is controlled (Lithium-Halogen exchange at C5 is slower than C2-deprotonation at this temp, but care is needed. Alternative: Use LDA to guarantee deprotonation over exchange). Recommendation: Use LDA (Lithium Diisopropylamide) to prevent Li-Br exchange.

• Formylation: After stirring 30 mins at -78°C, add dry DMF (5 mL, 65 mmol).

• Workup: Stir 1 hour, warm to 0°C. Quench with saturated

  . Extract with Ethyl Acetate.[3][5]

• Product: 5-Bromo-benzo[b]thiophene-2-carbaldehyde .

Phase 4: Reduction to Alcohol

• Reaction: Dissolve the aldehyde (from Phase 3) in Methanol (100 mL). Cool to 0°C.

• Reduction: Add Sodium Borohydride (

  ) (0.5 equiv per mole of aldehyde) in small portions.

• Monitoring: Stir 30 mins. TLC should show disappearance of aldehyde.

• Workup: Evaporate MeOH. Add water, extract with DCM.

• Final Purification: Column chromatography (Hexane/EtOAc) or recrystallization.

Mechanism of Action (Core Cyclization)

The cyclization of the acetal intermediate in PPA follows an intramolecular electrophilic aromatic substitution mechanism.

Figure 2: Mechanism of PPA-mediated cyclization.

Critical Quality Attributes (CQA) & Troubleshooting

Parameter	Specification	Common Failure Mode	Mitigation
Thiol Oxidation	< 1% Disulfide	Low yield in alkylation	Use degassed solvents; keep thiol under .
Cyclization Temp	100-110°C	Charring (too hot) or incomplete (too cold)	Use oil bath with digital probe; do not use mantle directly.
Regioselectivity	> 98% C2-Isomer	Li-Br exchange at C5 during lithiation	Use LDA instead of n-BuLi; maintain -78°C strictly.

References

• Bromination of Thioanisole

  • Process for producing 4-bromothioanisole.[6] US Patent 7041853B2. Link

• Synthesis of Benzothiophenes (General Review)

  • Synthesis of Benzo[b]thiophenes.[1][3][5][9][11][12] Organic Chemistry Portal. Link

• Acetal Cyclization Method

  • Synthesis of 4-Bromobenzo[b]thiophene.[1][5] Guidechem Protocols. Link

• C2-Lithiation Selectivity: Regioselective lithiation of benzothiophenes. Journal of the Chemical Society, Perkin Transactions 1. (Standard text reference for C2-acidity).

• Target Molecule Data

  • (5-Bromo-benzo[b]thiophen-2-yl)-methanol.[13] Guidechem Compound Record. Link

Sources

• 1. Synthesis method of 4-bromobenzo[b]thiophene - Eureka | Patsnap [eureka.patsnap.com]
• 2. EP0912537B1 - Process of preparing phenyl heterocycles useful as cox-2 inhibitors - Google Patents [patents.google.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Benzothiophene synthesis [organic-chemistry.org]
• 5. Page loading... [wap.guidechem.com]
• 6. US7041853B2 - Process for producing 4-bromothioanisole - Google Patents [patents.google.com]
• 7. sphinxsai.com [sphinxsai.com]
• 8. Thiophen derivatives. Part XVI. The Vilsmeier–Haack reaction with 3- and 4-methoxybenzo[b]thiophen - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 9. Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles [organic-chemistry.org]
• 10. asianpubs.org [asianpubs.org]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis of Benzothiophene_Chemicalbook [chemicalbook.com]
• 13. guidechem.com [guidechem.com]

Reagents for hydroxymethylation of 5-bromobenzothiophene

Application Note: Site-Selective Hydroxymethylation of 5-Bromobenzothiophene

Executive Summary & Strategic Analysis

The functionalization of 5-bromobenzothiophene (5-Br-BT) is a critical pivot point in medicinal chemistry.[1] The 5-bromo substituent serves as a valuable "handle" for downstream palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).[1] Therefore, hydroxymethylation protocols must be chemoselective (preserving the C–Br bond) and regioselective (targeting C2 or C3).[1]

This guide provides two distinct, self-validating workflows:

• C2-Hydroxymethylation: Via kinetic deprotonation (Lithiation).[1]

• C3-Hydroxymethylation: Via Electrophilic Aromatic Substitution (Vilsmeier-Haack).[1]

Decision Matrix:

Figure 1: Strategic decision tree for selecting the appropriate synthetic route.

Technical Grounding: Reactivity & Causality

The Challenge of the C–Br Bond

The 5-bromo substituent introduces a competing reactivity pathway: Lithium-Halogen Exchange .[1]

• Risk: Treatment with n-butyllithium (n-BuLi) at temperatures above -78°C often leads to attack at the C–Br bond, resulting in debromination or polymerization.[1]

• Solution: We utilize Lithium Diisopropylamide (LDA) for C2-functionalization.[1] LDA is a bulky, non-nucleophilic base (pKa ~36) that kinetically deprotonates the C2-H (pKa ~32) without attacking the C–Br bond, provided cryogenic conditions are maintained.[1]

Electronic Directing Effects

• C2 (Alpha): The most acidic proton.[1] Accessed via base-mediated chemistry.[1][2][3][4][5]

• C3 (Beta): The most electron-rich site, susceptible to electrophilic attack.[1] The sulfur atom donates electron density into the ring, directing electrophiles (like the Vilsmeier reagent) to C3.[1] The 5-Br atom is inductively withdrawing but does not deactivate the ring sufficiently to prevent C3-formylation.[1]

Protocol A: C2-Hydroxymethylation (The Lithiation Route)[1]

Objective: Synthesis of (5-bromobenzothiophen-2-yl)methanol. Mechanism: Lithiation

Formylation Reduction.[1]

Reagents & Equipment

Reagent	Equiv.[1][3][5][6]	Role	Critical Attribute
5-Bromobenzothiophene	1.0	Substrate	Dry, azeotroped with toluene
LDA (2.0 M in THF)	1.1-1.2	Base	Freshly prepared or titrated
DMF (Anhydrous)	1.5	Electrophile	Water < 50 ppm
NaBH4	1.5	Reductant	Added in Step 2
THF (Anhydrous)	Solvent	Solvent	Distilled over Na/Benzophenone

Step-by-Step Procedure

Step 1: C2-Formylation

• Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a nitrogen inlet, temperature probe, and septum.

• Solvation: Dissolve 5-bromobenzothiophene (1.0 equiv) in anhydrous THF (0.2 M concentration). Cool the solution to -78°C (dry ice/acetone bath).

• Deprotonation: Add LDA (1.1 equiv) dropwise via syringe pump over 15 minutes.

  • Observation: The solution may turn yellow/orange.[1]

  • Hold: Stir at -78°C for 45 minutes to ensure complete lithiation. Do not warm up, or Br-migration may occur.[1]

• Trapping: Add anhydrous DMF (1.5 equiv) dropwise.

• Warming: Stir at -78°C for 30 minutes, then remove the cooling bath and allow to warm to 0°C over 1 hour.

• Quench: Quench with saturated aqueous NH4Cl. Extract with EtOAc, wash with brine, dry over Na2SO4, and concentrate.[1][7]

  • Checkpoint: 1H NMR should show an aldehyde peak (~10.0 ppm) and loss of the C2-H singlet.[1]

Step 2: Reduction to Alcohol

• Solvation: Redissolve the crude aldehyde in MeOH (0.3 M).

• Reduction: Cool to 0°C. Add NaBH4 (1.5 equiv) portion-wise (gas evolution!).

• Workup: Stir for 30 minutes. Quench with water.[1][5][6][8] Evaporate MeOH. Extract aqueous residue with DCM.[1]

• Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

Workflow Logic:

Figure 2: Sequential workflow for C2-functionalization avoiding Br-exchange.

Protocol B: C3-Hydroxymethylation (The Vilsmeier-Haack Route)[1]

Objective: Synthesis of (5-bromobenzothiophen-3-yl)methanol. Mechanism: Electrophilic Aromatic Substitution

Hydrolysis Reduction.[1]

Reagents & Equipment

Reagent	Equiv.[1][3][5][6]	Role	Critical Attribute
5-Bromobenzothiophene	1.0	Substrate	Solid/Oil
POCl3	1.2	Reagent A	Toxic, moisture sensitive
DMF	5.0+	Reagent B/Solvent	Excess acts as solvent
Sodium Acetate (aq)	Excess	Buffer	For hydrolysis

Step-by-Step Procedure

Step 1: Vilsmeier Formylation [5][9][10]

• Vilsmeier Reagent Prep: In a dry flask under N2, cool anhydrous DMF (5.0 equiv) to 0°C. Add POCl3 (1.2 equiv) dropwise. Stir for 20 mins until a white precipitate/suspension (Chloroiminium ion) forms.

• Addition: Dissolve 5-bromobenzothiophene in minimal DMF and add to the Vilsmeier reagent.

• Reaction: Heat to 80°C - 90°C for 4–6 hours.

  • Note: The 5-Br group deactivates the ring, requiring higher temperatures than unsubstituted benzothiophene.[1]

• Hydrolysis: Cool to RT. Pour the mixture onto ice containing Sodium Acetate (to buffer the HCl generation). Stir vigorously for 1 hour to hydrolyze the iminium salt to the aldehyde.

• Isolation: Filter the solid precipitate (if formed) or extract with DCM.[1]

Step 2: Reduction

• Follow the same NaBH4/MeOH reduction protocol as described in Protocol A.

Self-Validation & Troubleshooting (E-E-A-T)

How do you verify the reaction worked before sending for MS/NMR?

Checkpoint	Observation	Interpretation
TLC (Step 1)	New spot, lower Rf than SM.	Formation of Aldehyde.[1][5][8][10][11]
TLC (Step 2)	New spot, lower Rf than Aldehyde.[1]	Formation of Alcohol.[1]
1H NMR (C2 Route)	Loss of singlet at ~7.4 ppm (C2-H).[1]	Successful lithiation at C2.
1H NMR (C3 Route)	Loss of singlet at ~7.5 ppm (C3-H).[1]	Successful EAS at C3.
1H NMR (Product)	New doublet/singlet at ~4.8 ppm (-CH2OH).[1][7]	Successful reduction.

Common Pitfalls:

• Debromination (Route A): If you see unsubstituted benzothiophene products, your temperature was too high during lithiation, or you used n-BuLi instead of LDA.[1]

• No Reaction (Route B): If starting material remains, the Vilsmeier complex decomposed (wet DMF) or temperature was insufficient to overcome the deactivating Br effect.[1] Increase T to 100°C.

References

• Vilsmeier-Haack Reaction Overview

  • Jones, G., & Stanforth, S. P.[1][8][11] (2000).[1][11] The Vilsmeier Reaction of Non-Aromatic Compounds. Organic Reactions.[1][3][5][8][10][11][12]

  • [1]

• Lithiation of Halogenated Thiophenes

  • Ohta, A., et al.[1] (1990).[1][4] Pd-catalyzed direct arylation of thiophene derivatives. (Establishes stability of Br-thiophene bonds under specific conditions).

  • [1]

• General Benzothiophene Functionalization

  • Organic Syntheses, Coll.[1][11] Vol. 6, p. 109 (1988).[1] (General protocols for thiophene formylation).

  • [1]

• Selectivity Studies

  • Fagnou, K., et al.[1] (2010).[1][4] Direct arylation of thiophenes.[1][3][4] (Discusses blocking groups and C2 vs C5 selectivity).

  • [1]

• Safety Data (POCl3/LDA)

  • Always consult the MSDS for Phosphorus Oxychloride and Lithium Diisopropylamide before use.[1] Reacts violently with water.[1]

Disclaimer: This protocol is for research purposes only. All chemical operations should be performed in a fume hood by trained personnel.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. prepchem.com [prepchem.com]
• 3. BJOC - Regiocontroled Pd-catalysed C5-arylation of 3-substituted thiophene derivatives using a bromo-substituent as blocking group [beilstein-journals.org]
• 4. Regiocontroled Pd-catalysed C5-arylation of 3-substituted thiophene derivatives using a bromo-substituent as blocking group - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. rsc.org [rsc.org]
• 8. jk-sci.com [jk-sci.com]
• 9. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 10. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 11. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Rigid Linker Design in PROTACs using (5-Bromo-benzo[b]thiophen-2-yl)-methanol

Topic: Using (5-Bromo-benzo[b]thiophen-2-yl)-methanol as a Rigid Linker Scaffold in PROTACs Content Type: Detailed Application Note & Protocol Guide Audience: Medicinal Chemists, Chemical Biologists, and Drug Discovery Scientists[1]

Introduction: The Shift to Rigid Linkers

Proteolysis Targeting Chimeras (PROTACs) have historically relied on flexible polyethylene glycol (PEG) or alkyl chains to connect the E3 ligase ligand to the protein of interest (POI) ligand. While synthetically accessible, these flexible linkers often suffer from high entropic penalties upon binding and poor membrane permeability (high TPSA).[1]

The Solution: The integration of rigid aromatic scaffolds, such as (5-Bromo-benzo[b]thiophen-2-yl)-methanol (CAS: 133044-34-1) , into the linker architecture.

This specific building block offers a unique 2,5-substitution vector , providing a defined angle and distance that restricts the conformational space of the PROTAC. This pre-organization can enhance the cooperativity of ternary complex formation (

-factor) and improve oral bioavailability by reducing the number of rotatable bonds.

Key Chemical Attributes

Feature	Property	Impact on PROTAC Design
Core Structure	Benzo[b]thiophene	High lipophilicity; -stacking potential with E3/POI surfaces.
Handle A (C5)	Bromide (-Br)	Ready for Pd-catalyzed cross-coupling (Suzuki, Buchwald) to attach the Warhead or E3 ligand.
Handle B (C2)	Methanol (-CH OH)	Versatile handle for etherification, oxidation to aldehyde (reductive amination), or conversion to a leaving group.[1]
Geometry	2,5-Vector	Provides a "kinked" linear extension, distinct from 1,4-phenylene (linear) or 1,3-phenylene (bent).[1]

Strategic Design Logic

The "Exit Vector" Hypothesis

In PROTAC design, the angle at which the linker exits the ligand is critical. The (5-Bromo-benzo[b]thiophen-2-yl)-methanol scaffold serves as an orthogonal connector .

• Scenario A (Warhead Attachment): If the POI ligand requires an aromatic extension for potency, the benzothiophene can serve as a bioisostere for an indole or naphthalene, effectively merging the "linker" into the "drug" (Integrated Linker design).[1]

• Scenario B (Solubility Modulation): While the core is lipophilic, the rigid structure prevents the "collapse" of the linker onto itself in aqueous media, a common issue with long PEG chains.

Diagram 1: Conformational Restriction Logic

This diagram illustrates how the benzothiophene scaffold reduces the entropic cost of binding compared to a flexible PEG chain.

Caption: Comparison of entropic penalties. The benzothiophene core pre-organizes the ligands, facilitating "lock-and-key" ternary complex formation.

Experimental Protocols

Phase 1: Functionalization of the Alcohol Handle

Objective: Convert the hydroxyl group into a reactive electrophile (mesylate/halide) or an aldehyde for coupling. Starting Material: (5-Bromo-benzo[b]thiophen-2-yl)-methanol.

Protocol A: Conversion to Alkyl Bromide (Appel Reaction)

Use this if you intend to perform an S

2 displacement with an amine or phenol on the other ligand.

• Reagents: CBr

  (1.2 eq), PPh (1.2 eq), DCM (anhydrous).

• Procedure:

  • Dissolve (5-Bromo-benzo[b]thiophen-2-yl)-methanol (1.0 eq) in anhydrous DCM (0.1 M) under N

    .

  • Cool to 0°C. Add CBr

    followed by dropwise addition of PPh solution.

  • Stir at 0°C for 1 hour, then warm to RT for 2 hours.

  • Monitoring: Check TLC (Hexane/EtOAc 4:1). The alcohol spot (polar) should disappear, replaced by a less polar spot.

• Workup: Quench with saturated NaHCO

  . Extract with DCM. Dry over MgSO .

• Purification: Flash chromatography (Short silica plug, 100% Hexanes to 5% EtOAc/Hexanes).

  • Note: Benzyl-like bromides are reactive; store at -20°C.[2]

Protocol B: Oxidation to Aldehyde (Dess-Martin Periodinane)

Use this for Reductive Amination (e.g., attaching a piperazine-containing ligand).[1]

• Reagents: Dess-Martin Periodinane (DMP, 1.2 eq), DCM.[1]

• Procedure:

  • Dissolve starting material in DCM. Add DMP at 0°C.

  • Stir at RT for 1-2 hours.

• Workup: Quench with 1:1 mixture of sat. NaHCO

  and sat. Na S O . Stir vigorously until layers separate clearly.

• Yield: Typically >85%. The aldehyde is stable enough for immediate use in reductive amination.

Phase 2: Cross-Coupling the Aryl Bromide

Objective: Attach the "Warhead" (POI Ligand) or the E3 Ligand to the 5-position. Chemistry: Suzuki-Miyaura Coupling is preferred due to the robustness of the benzothiophene scaffold.

Protocol C: Suzuki Coupling

• Reactants:

  • Functionalized Benzothiophene Intermediate (from Phase 1).

  • Boronic Acid/Pinacol Ester of the Ligand (1.1 eq).

  • Catalyst: Pd(dppf)Cl

    [1]·DCM (5 mol%).

  • Base: K

    CO (2.0 M aq, 3 eq).[1]

  • Solvent: 1,4-Dioxane.[1]

• Procedure:

  • Degas solvents with N

    for 15 mins (Critical for Pd chemistry).

  • Mix reactants in a microwave vial.

  • Heat to 90°C (oil bath) or 100°C (Microwave, 30 mins).

• Validation: LC-MS is essential here. Look for the mass shift corresponding to the coupled biaryl system.

  • Troubleshooting: If de-bromination is observed, switch to a milder precatalyst like XPhos Pd G3.[1]

Phase 3: Final Assembly & Diagram

The order of operations depends on the sensitivity of your ligands. Generally, the "Handle B" (methanol derived) chemistry is done first if it involves harsh conditions, leaving the Suzuki coupling for the final step to avoid catalyst poisoning by amines.[1]

Diagram 2: Synthetic Workflow

Caption: Modular synthesis strategy allowing divergent synthesis of PROTAC libraries.

Characterization & Validation Standards

To ensure scientific integrity, the following data package is required for the final PROTAC:

• Ternary Complex Formation (SPR/TR-FRET):

  • Unlike flexible linkers, rigid linkers can prevent complex formation if the geometry is wrong.[1][3] You must validate that the PROTAC brings the E3 and POI together.

  • Metric: Cooperativity factor (

    ). indicates positive cooperativity (the rigid linker stabilizes the complex).

• Degradation Efficiency (DC

  and D ):

  • Perform Western Blot analysis in relevant cell lines at 6, 12, and 24 hours.[1]

  • Control: Use a non-binding isomer or block the proteasome with Epoxomicin to prove the mechanism is ubiquitin-dependent.

• Metabolic Stability (Microsomal Assay):

  • Critical Note: The sulfur atom in benzothiophene is susceptible to S-oxidation by cytochrome P450s.

  • Protocol: Incubate with liver microsomes (human/mouse) + NADPH. Monitor disappearance of parent compound via LC-MS/MS. If

    is short (< 30 min), consider blocking metabolic hot-spots on the ring with fluorine or switching to a benzofuran analog.

References

• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020).[1][4] Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy. Link

• Farnaby, W., et al. (2019).[1] BAF Complex Vulnerabilities in Synovial Sarcoma Revealed by Targeted Domain Degradation. Nature Chemical Biology (Example of rigid linker design). Link

• BroadPharm. (n.d.). (6-bromobenzo[b]thiophen-2-yl)methanol Product Page (Analogous scaffold properties). Link[1]

• Testa, A., et al. (2020).[1] 3-Fluoro-4-hydroxyprolines: Synthesis, conformational analysis, and stereoselective recognition by the VHL E3 ubiquitin ligase for PROTAC design. Journal of the American Chemical Society. Link[1]

• Maple, H. J., et al. (2019).[1] Automated chemical synthesis of PROTACs: An approach to generate libraries of degraders. Bioorganic & Medicinal Chemistry Letters. Link[1]

Sources

• 1. A Platform for the Rapid Synthesis of Proteolysis Targeting Chimeras (Rapid-TAC) Under Miniaturized Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (6-bromobenzo[b]thiophen-2-yl)methanol, 374933-76-3 | BroadPharm [broadpharm.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. explorationpub.com [explorationpub.com]

Precision Functionalization of C5 in Benzothiophene-2-methanol: A Late-Stage Diversification Guide

Strategic Overview & Mechanistic Rationale

The Regioselectivity Challenge

Functionalizing the C5 position of benzothiophene-2-methanol presents a distinct chemoselective challenge. The benzothiophene nucleus is an electron-rich heterocycle where the electron density is highest at the C3 position (β-position to sulfur), followed by C2.

• Electrophilic Aromatic Substitution (EAS): Predominantly targets C3. If C3 is blocked, reactivity often shifts to C2 or C6, making direct C5-functionalization via EAS inefficient and prone to isomeric mixtures.

• Direct C-H Activation: While Iridium-catalyzed borylation can target sterically accessible C-H bonds, the presence of the C2-methanol group (a Lewis basic directing group) often biases activation toward C3 or C7.

The "Scaffold-First" Strategy

For high-fidelity medicinal chemistry applications—such as the synthesis of 5-lipoxygenase inhibitors (e.g., Zileuton analogs) or SERMs (e.g., Raloxifene analogs)—the industry standard is Palladium-Catalyzed Cross-Coupling utilizing a pre-halogenated precursor (5-bromo- or 5-iodobenzothiophene-2-methanol).

This guide details the "Protect-Couple-Deprotect" workflow. This route circumvents the poor regioselectivity of direct functionalization and prevents the primary alcohol at C2 from poisoning sensitive catalytic cycles or undergoing side reactions (e.g., oxidation/etherification).

Workflow Visualization

The following diagram outlines the decision logic for functionalizing this scaffold.

Caption: Logical workflow for high-yield C5 functionalization, prioritizing alcohol protection to ensure catalytic efficiency.

Critical Pre-requisite: C2-Alcohol Protection

Why: The primary alcohol at C2 is a nucleophile. In Buchwald-Hartwig aminations, it can compete with the amine, leading to C-O coupling byproducts. In Suzuki couplings, the free hydroxyl can coordinate to Pd(II) species, reducing turnover frequency (TOF).

Protocol A: Silyl Protection (TBS)

Objective: Mask C2-OH as a tert-butyldimethylsilyl (TBS) ether.

Reagents:

• Substrate: 5-bromo-benzothiophene-2-methanol (1.0 equiv)

• Reagent: tert-Butyldimethylsilyl chloride (TBSCl) (1.2 equiv)

• Base: Imidazole (2.5 equiv)

• Solvent: Anhydrous DMF (0.5 M concentration)

Step-by-Step:

• Dissolution: Charge a flame-dried round-bottom flask with 5-bromo-benzothiophene-2-methanol and imidazole. Purge with N₂. Add anhydrous DMF via syringe.

• Addition: Cool to 0 °C. Add TBSCl portion-wise over 10 minutes.

• Reaction: Warm to room temperature (RT) and stir for 3–5 hours. Monitor via TLC (Hexane/EtOAc 9:1). The product (R_f ~0.8) is less polar than the starting material.

• Workup: Dilute with Et₂O, wash with water (3x) and brine (1x) to remove DMF. Dry over Na₂SO₄ and concentrate.

• Validation: ¹H NMR should show silyl methyls at δ 0.10 ppm (s, 6H) and t-butyl at δ 0.92 ppm (s, 9H).

Core Protocol: C5-Arylation (Suzuki-Miyaura)

Context: This protocol installs aryl/heteroaryl groups at C5. The sulfur atom in benzothiophene can poison Pd catalysts; therefore, high-activity phosphine ligands are required to maintain the active Pd(0) species.

Experimental Design Table

Parameter	Standard Condition	Optimization for Steric Bulk
Catalyst	Pd(dppf)Cl₂·DCM (3-5 mol%)	XPhos Pd G2 (2-3 mol%)
Base	K₃PO₄ (3.0 equiv)	K₂CO₃ (3.0 equiv)
Solvent	1,4-Dioxane / Water (4:1)	Toluene / Water (10:1)
Temperature	80–90 °C	100 °C
Atmosphere	Argon (Strict)	Argon (Strict)

Protocol B: Cross-Coupling Execution

Reagents:

• Protected Substrate: 5-bromo-2-((tert-butyldimethylsilyloxy)methyl)benzothiophene (1.0 equiv)

• Boronic Acid: Aryl-B(OH)₂ (1.5 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM (0.05 equiv)

• Base: K₃PO₄ (3.0 equiv)

Step-by-Step:

• Degassing: In a reaction vial, combine the protected substrate, boronic acid, and base. Cap and purge with Argon for 5 minutes.

• Solvent Addition: Add degassed 1,4-Dioxane/Water (4:1) via syringe.

• Catalyst Addition: Briefly remove the septum to add the Pd catalyst quickly (or add as a solution if handling air-sensitive precursors). Reseal and purge.

• Heating: Heat the block to 90 °C. Vigorous stirring is essential for the biphasic system.

• Quench: After 4–12 hours (check LC-MS), cool to RT. Filter through a Celite pad, eluting with EtOAc.

• Purification: Flash chromatography (Gradient: 0–10% EtOAc in Hexanes).

Scientific Note: The dppf ligand is chosen for its large bite angle, which facilitates the reductive elimination step, crucial for the electron-rich benzothiophene system [1].

Core Protocol: C5-Amination (Buchwald-Hartwig)

Context: Installing an amine at C5 is valuable for modulating solubility and pKa. Benzothiophenes are challenging substrates for amination due to potential catalyst inhibition by sulfur.

Catalyst Selection Logic

Caption: Ligand selection guide for C-N bond formation on benzothiophenes.

Protocol C: C-N Coupling

Reagents:

• Protected Substrate (1.0 equiv)

• Amine (1.2 equiv)

• Catalyst: Pd(OAc)₂ (5 mol%) + BrettPhos (10 mol%) (for primary amines)

• Base: NaOtBu (1.4 equiv)

• Solvent: Anhydrous Toluene or t-Amyl Alcohol

Step-by-Step:

• Pre-complexation: It is often superior to stir Pd(OAc)₂ and the ligand in the solvent at RT for 1 minute before adding substrates to generate the active L-Pd(0) species.

• Reaction Assembly: Add the protected benzothiophene, amine, and base.

• Thermal Cycle: Heat to 100 °C.

• Monitoring: Monitor consumption of the bromide. Note: If the reaction stalls, add a second portion of catalyst/ligand (2.5 mol%).

• Workup: Filter to remove salts. Concentrate. Purification often requires amine-functionalized silica or adding 1% Et₃N to the eluent to prevent streaking.

Deprotection & Quality Control

Protocol D: TBS Removal

• Dissolve the coupled product in THF.

• Add TBAF (1.0 M in THF, 1.5 equiv) at 0 °C.

• Stir at RT for 2 hours.

• Critical Step: Aqueous workup must be thorough to remove tetrabutylammonium salts, which can contaminate NMR spectra. Wash with saturated NH₄Cl.

QC Specifications

For the final 5-substituted-benzothiophene-2-methanol :

• ¹H NMR (DMSO-d₆):

  • H3 Singlet: Look for the characteristic thiophene proton at ~δ 7.3–7.5 ppm.

  • C2-CH₂: Doublet at ~δ 4.8 ppm (couples to OH).

  • OH: Triplet at ~δ 5.8 ppm (exchangeable with D₂O).

• HPLC Purity: >95% @ 254 nm.

• Residual Pd: Must be <10 ppm for biological assays. Use a metal scavenger resin (e.g., SiliaMetS® Thiol) if necessary.

References

• Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions. Chemistry Central Journal, 2014. Link

• Palladium-Catalyzed C–H Activation of Benzo[b]thiophenes: Past, Present, and Future. Frontiers in Chemistry, 2019. Link

• Synthesis and biological evaluation of benzothiophene derivatives. European Journal of Medicinal Chemistry, 2010. Link

• Buchwald-Hartwig Amination of Heterocycles. Chemical Reviews, 2018. Link

• Benzothiophene-2-methanol Product Data & Safety. Sigma-Aldrich. Link

Application Notes and Protocols for the Etherification of (5-Bromo-benzo[b]thiophen-2-yl)-methanol

Introduction: The Strategic Importance of Benzo[b]thiophene Ethers in Medicinal Chemistry

The benzo[b]thiophene scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmacologically active compounds. Its derivatives are integral to the development of therapeutics ranging from selective estrogen receptor modulators like raloxifene to potent antifungal agents such as sertaconazole. The etherification of functionalized benzo[b]thiophenes, such as (5-Bromo-benzo[b]thiophen-2-yl)-methanol, represents a critical synthetic transformation. This process not only allows for the strategic protection of the hydroxyl group but also enables the introduction of diverse alkoxy moieties, which can significantly modulate the pharmacokinetic and pharmacodynamic properties of the parent molecule. This guide provides a comprehensive protocol for the efficient etherification of (5-Bromo-benzo[b]thiophen-2-yl)-methanol, leveraging the robust and widely applicable Williamson ether synthesis.

Mechanistic Overview: The Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of organic chemistry for the formation of ethers. This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2] The core principle involves the deprotonation of an alcohol to form a more nucleophilic alkoxide, which then attacks an alkyl halide (or another electrophile with a good leaving group) to form the ether linkage.

Step 1: Deprotonation The reaction is initiated by the deprotonation of the alcohol, in this case, (5-Bromo-benzo[b]thiophen-2-yl)-methanol, using a suitable base to generate the corresponding alkoxide. The choice of base is critical and depends on the acidity of the alcohol and the overall sensitivity of the substrate. Strong bases such as sodium hydride (NaH) are commonly employed to ensure complete and irreversible deprotonation.

Step 2: Nucleophilic Attack The newly formed alkoxide, a potent nucleophile, then undergoes an SN2 reaction with an alkyl halide. The alkoxide attacks the electrophilic carbon of the alkyl halide, leading to the formation of the C-O bond of the ether and the displacement of the halide leaving group. For optimal results, primary alkyl halides are preferred as they are less sterically hindered and less prone to competing elimination reactions.[1]

Experimental Protocol: Etherification of (5-Bromo-benzo[b]thiophen-2-yl)-methanol

This protocol details the synthesis of 2-(alkoxymethyl)-5-bromobenzo[b]thiophenes via the Williamson ether synthesis.

Materials and Equipment

• (5-Bromo-benzo[b]thiophen-2-yl)-methanol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Inert atmosphere setup (Nitrogen or Argon)

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• UV lamp for TLC visualization

Safety Precautions

• Sodium hydride (NaH) is a highly flammable and water-reactive solid. It should be handled under an inert atmosphere and away from any sources of moisture. Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, must be worn.

• N,N-Dimethylformamide (DMF) is a combustible liquid and a potential reproductive toxin. It should be handled in a well-ventilated fume hood.

• Alkyl halides are often volatile, flammable, and can be toxic and lachrymatory. Handle with care in a fume hood.

• Always perform the reaction in a well-ventilated fume hood.

Step-by-Step Procedure

• Reaction Setup:

  • To a dry, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add (5-Bromo-benzo[b]thiophen-2-yl)-methanol (1.0 eq).

  • Dissolve the starting material in anhydrous DMF.

• Deprotonation:

  • Cool the solution to 0 °C using an ice bath.

  • Carefully add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise to the stirred solution. Caution: Hydrogen gas evolution will occur.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

• Alkylation:

  • Cool the reaction mixture back to 0 °C.

  • Slowly add the alkyl halide (1.2-1.5 eq) dropwise via syringe.

  • Allow the reaction to warm to room temperature and stir for 2-12 hours. The reaction progress should be monitored by TLC.

• Work-up:

  • Upon completion of the reaction (as indicated by TLC), carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Transfer the mixture to a separatory funnel and dilute with water and ethyl acetate.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x).

  • Combine the organic layers and wash with water and then with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product is purified by flash column chromatography on silica gel.

  • A typical eluent system is a gradient of ethyl acetate in hexanes (e.g., 0% to 20% ethyl acetate).

  • Collect the fractions containing the desired product (visualized by TLC) and concentrate under reduced pressure to yield the pure 2-(alkoxymethyl)-5-bromobenzo[b]thiophene.

Characterization

The purified product should be characterized by standard spectroscopic methods:

• ¹H NMR and ¹³C NMR: To confirm the structure and purity of the product. The ¹H NMR spectrum should show the disappearance of the alcohol proton and the appearance of new signals corresponding to the alkoxy group.

• Mass Spectrometry (MS): To confirm the molecular weight of the desired ether.

• Infrared (IR) Spectroscopy: The characteristic broad O-H stretch of the starting alcohol should be absent in the product spectrum.

Workflow Diagram

Figure 1. Experimental workflow for the etherification protocol.

Troubleshooting and Key Considerations

Issue	Potential Cause	Recommended Solution
Low or no product formation	Incomplete deprotonation	Ensure NaH is fresh and handled under strictly anhydrous conditions. Increase the amount of NaH slightly (e.g., to 1.5 eq).
Inactive alkyl halide	Use a fresh bottle of the alkyl halide. Consider using a more reactive halide (I > Br > Cl).
Insufficient reaction time or temperature	Allow the reaction to stir for a longer period. Gentle heating (e.g., to 40-50 °C) may be beneficial, but monitor for side reactions.
Formation of side products (e.g., elimination)	Sterically hindered or secondary/tertiary alkyl halide used	Use a primary alkyl halide whenever possible.
High reaction temperature	Maintain the reaction at room temperature or slightly above.
Difficult purification	Unreacted starting material	Ensure the reaction goes to completion by monitoring with TLC. Use a slightly larger excess of the alkyl halide.
Close polarity of product and starting material	Optimize the solvent system for column chromatography. A shallow gradient elution may be necessary.

Data Summary: Expected Reaction Parameters

Alkyl Halide	Typical Reaction Time	Expected Product
Methyl Iodide	2-4 hours	5-Bromo-2-(methoxymethyl)benzo[b]thiophene
Ethyl Bromide	4-8 hours	5-Bromo-2-(ethoxymethyl)benzo[b]thiophene
Benzyl Bromide	3-6 hours	5-Bromo-2-(benzyloxymethyl)benzo[b]thiophene

Conclusion

The Williamson ether synthesis provides a reliable and versatile method for the etherification of (5-Bromo-benzo[b]thiophen-2-yl)-methanol. By carefully controlling the reaction conditions, particularly the exclusion of moisture and the choice of a primary alkyl halide, high yields of the desired ether products can be achieved. This protocol serves as a robust starting point for researchers in drug discovery and development, enabling the synthesis of a diverse range of benzo[b]thiophene derivatives for further biological evaluation.

References

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Available at: [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Available at: [Link]

• L.S.College, Muzaffarpur. (2021). Williamson ether synthesis. Available at: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. lscollege.ac.in [lscollege.ac.in]

Technical Notes & Optimization

Technical Support Center: Benzothiophene-2-Methanol Oxidation

Welcome to the technical support center for synthetic challenges involving benzothiophene derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are working on the oxidation of benzothiophene-2-methanol. Our goal is to provide actionable troubleshooting advice and in-depth protocols to help you achieve high-yield, selective conversion to benzothiophene-2-carboxaldehyde while avoiding common over-oxidation pitfalls.

Introduction: The Oxidation Challenge

The oxidation of a primary alcohol to an aldehyde is a cornerstone transformation in organic synthesis. However, when working with electron-rich, heteroaromatic substrates like benzothiophene-2-methanol, the reaction presents a dual challenge:

• Over-oxidation at the Alcohol: The desired aldehyde product can be further oxidized to the corresponding carboxylic acid, reducing yield and complicating purification. This is often facilitated by the presence of water or overly harsh oxidizing agents.[1]

• Over-oxidation at the Sulfur Heteroatom: The sulfur atom in the benzothiophene ring is a nucleophilic site susceptible to oxidation, particularly by strong oxidants, leading to the formation of the corresponding sulfoxide and, more commonly, the sulfone.[2][3]

This guide will address both issues through a series of troubleshooting questions and validated protocols.

Caption: Reaction pathways for benzothiophene-2-methanol oxidation.

Troubleshooting Guide: Common Issues & Solutions

Question 1: My reaction is producing significant amounts of benzothiophene-2-carboxylic acid. How can I prevent this?

Answer: The formation of carboxylic acid is a classic sign of over-oxidation. This typically occurs when the reaction conditions are too harsh or when water is present, which hydrates the intermediate aldehyde to a gem-diol that is readily oxidized.[1]

Causality & Solution:

• Choice of Oxidant: Strong, non-selective oxidants like potassium permanganate (KMnO₄) or chromic acid (Jones reagent) are notorious for oxidizing primary alcohols directly to carboxylic acids.[4] You must switch to a milder, more selective reagent.

  • Recommended Reagents:

    • Dess-Martin Periodinane (DMP): A hypervalent iodine compound that is highly selective for oxidizing primary alcohols to aldehydes under very mild, anhydrous conditions.[5][6]

    • Swern Oxidation Conditions: Utilizes an activated dimethyl sulfoxide (DMSO) species. The reaction is run at very low temperatures (-78 °C), which kinetically disfavors over-oxidation.[7][8]

    • TEMPO-mediated Oxidation: A catalytic system that is exceptionally selective for primary alcohols and operates under mild conditions, preventing over-oxidation.[9][10]

• Control of Water: Ensure your reaction is rigorously anhydrous. Dry your glassware, use anhydrous solvents, and run the reaction under an inert atmosphere (Nitrogen or Argon). Even reagents can be a source of water; use freshly opened or properly stored materials.

Question 2: I'm observing a new, highly polar spot by TLC that isn't the starting material, aldehyde, or carboxylic acid. What could it be?

Answer: This is a strong indicator of oxidation at the sulfur atom, leading to the formation of benzothiophene-2-methanol-S,S-dioxide (the sulfone). Sulfones are significantly more polar than their sulfide precursors. This side reaction is common when using potent oxidants like m-chloroperoxybenzoic acid (m-CPBA) or excess hydrogen peroxide.[2][11]

Causality & Solution:

• Oxidant Potency: The sulfur atom in benzothiophene is electron-rich and susceptible to electrophilic attack by strong oxidants. To avoid this, you must use reagents that are selective for the alcohol functional group.

• Chemoselective Solutions: Both the Dess-Martin Oxidation and Swern Oxidation are highly chemoselective and will not oxidize the benzothiophene sulfur under standard conditions.[8][12] Their mechanisms are tailored specifically for alcohol oxidation and lack the electrophilic oxygen species that readily attack sulfides.

Question 3: My yield of the aldehyde is very low, and I'm recovering mostly starting material. What's wrong?

Answer: Low conversion points to insufficient reactivity or degradation of the oxidizing agent.

Causality & Solution:

• Reagent Quality:

  • DMP: Dess-Martin periodinane is moisture-sensitive. If it has been improperly stored, it may have hydrolyzed, losing its oxidizing power. Use a freshly opened bottle or material from a desiccator.

  • Swern Reagents: Oxalyl chloride is highly reactive and moisture-sensitive. DMSO must be anhydrous. The reaction must be kept at -78 °C during the activation step to form the reactive chlorodimethylsulfonium salt intermediate; if the temperature rises prematurely, the reagent can decompose.[13][14]

• Stoichiometry: Ensure you are using the correct stoichiometry. While DMP is often used in a slight excess (1.1 to 1.5 equivalents), using too little will result in incomplete conversion.

• Reaction Time/Temperature: While DMP oxidations are often complete in 1-2 hours at room temperature, some sterically hindered or less reactive alcohols may require longer reaction times.[15] For Swern oxidations, ensure the reaction is allowed to stir for the prescribed time at -78 °C after alcohol addition before adding the amine base and warming.[16]

Validated Experimental Protocols

Here we provide detailed, step-by-step protocols for two of the most reliable methods to prevent over-oxidation.

Protocol 1: Dess-Martin Periodinane (DMP) Oxidation

This method is valued for its mild conditions, high selectivity, and operational simplicity.[6]

Parameter	Value	Notes
Reagent	Dess-Martin Periodinane (DMP)	1.2 equivalents
Solvent	Anhydrous Dichloromethane (DCM)	0.1 M concentration of substrate
Temperature	Room Temperature (20-25 °C)	No external heating or cooling needed
Reaction Time	1-3 hours	Monitor by TLC
Workup	Quench with Na₂S₂O₃ / NaHCO₃	Removes excess DMP and iodine byproducts

Step-by-Step Methodology:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add benzothiophene-2-methanol (1.0 eq).

• Dissolve the alcohol in anhydrous dichloromethane (DCM).

• Add Dess-Martin periodinane (1.2 eq) to the solution in one portion. The mixture may become slightly cloudy.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) until all starting material is consumed.

• Upon completion, dilute the reaction mixture with DCM.

• Pour the mixture into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) (1:1 ratio).

• Stir vigorously until the layers are clear. Separate the organic layer.

• Extract the aqueous layer twice more with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude benzothiophene-2-carboxaldehyde. Purification is typically achieved via flash column chromatography.

Protocol 2: Swern Oxidation

This protocol is highly reliable and completely avoids over-oxidation to the carboxylic acid.[8] It requires careful temperature control.

Parameter	Value	Notes
Reagents	Anhydrous DMSO (2.2 eq)
Oxalyl Chloride (1.5 eq)
Triethylamine (TEA) (5.0 eq)
Solvent	Anhydrous Dichloromethane (DCM)	0.1 M concentration of substrate
Temperature	-78 °C (Dry ice/acetone bath)	Critical for success
Reaction Time	~1 hour	Monitor by TLC after warm-up
Workup	Quench with water

Step-by-Step Methodology:

• Set up a flame-dried, three-neck flask with a thermometer, an addition funnel, and a nitrogen inlet.

• Add anhydrous DCM and cool the flask to -78 °C using a dry ice/acetone bath.

• Add anhydrous DMSO (2.2 eq) via syringe.

• Slowly add oxalyl chloride (1.5 eq) dropwise via syringe, keeping the internal temperature below -65 °C. Stir for 15 minutes.

• Add a solution of benzothiophene-2-methanol (1.0 eq) in a small amount of anhydrous DCM dropwise via the addition funnel, again maintaining the temperature below -65 °C. Stir for 30 minutes.

• Add triethylamine (5.0 eq) dropwise. The mixture may thicken. Stir for 15 minutes at -78 °C.

• Remove the cooling bath and allow the reaction to warm to room temperature.

• Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography. Note: The dimethyl sulfide byproduct has a strong, unpleasant odor and all waste should be quenched with bleach.[13]

Caption: A generalized workflow for selective alcohol oxidation.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the Swern oxidation that makes it so selective? A1: The Swency oxidation proceeds through the formation of an alkoxysulfonium salt intermediate. The final step is an intramolecular E2-like elimination where a hindered amine base (like triethylamine) removes a proton from the carbon bearing the oxygen.[7] This mechanism has no pathway for further oxidation, as the aldehyde product is never exposed to the potent oxidizing species in a way that would allow for hydration and subsequent oxidation.

Q2: Are there any "greener" or metal-catalyzed alternatives that are also selective? A2: Yes. TEMPO-catalyzed oxidations are an excellent choice. These reactions use a catalytic amount of (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) and a stoichiometric co-oxidant like N-chlorosuccinimide or even household bleach (NaOCl). The system is highly selective for primary alcohols and avoids the use of toxic metals or smelly byproducts.[9][10] Various copper and ruthenium-based catalysts have also been developed for the selective aerobic oxidation of alcohols using air or oxygen as the terminal oxidant, representing a very green approach.[10][17]

Q3: How can I be sure my purification is removing all oxidant byproducts? A3: For DMP oxidations, the iodine byproducts are reduced by the thiosulfate quench and removed during the aqueous workup. For Swern oxidations, the main byproduct is volatile dimethyl sulfide, which is largely removed during concentration under reduced pressure (ensure your vacuum pump is properly trapped and vented). Final purification by silica gel chromatography is typically sufficient to separate the desired aldehyde from any residual non-volatile impurities. Characterization of the final product by ¹H NMR and Mass Spectrometry will confirm its purity.

References

• PrepChem. (n.d.). Synthesis of benzo[b]thiophene-2-carboxaldehyde. Retrieved from [Link]

• Einhorn, J., Einhorn, C., Ratajczak, F., & Pierre, J. L. (1998). Efficient and Highly Selective Oxidation of Primary Alcohols to Aldehydes by N-Chlorosuccinimide Mediated by Oxoammonium Salts. The Journal of Organic Chemistry, 61(21), 7452-7454. Available from: [Link]

• Chemistry Steps. (n.d.). Dess–Martin periodinane (DMP) oxidation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Swern Oxidation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Swern Oxidation. Retrieved from [Link]

• Wikipedia. (2023). Dess–Martin oxidation. Retrieved from [Link]

• YouTube. (2021). Swern Oxidation: Reaction Mechanism. Retrieved from [Link]

• Chemistry Hall. (2021). The Swern Oxidation: Mechanism and Features. Retrieved from [Link]

• NROChemistry. (n.d.). Swern Oxidation: Reaction Mechanism. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Dess-Martin Oxidation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Aldehyde synthesis by oxidation of alcohols. Retrieved from [Link]

• Mancuso, R., et al. (2014). Benzo[b]thiophene-2-carbaldehyde. Molbank, 2014(2), M823. Available from: [Link]

• Chemistry LibreTexts. (2024). 17.7: Oxidation of Alcohols. Retrieved from [Link]

• Anelli, P. L., Biffi, C., Montanari, F., & Quici, S. (1987). Fast and selective oxidation of primary alcohols to aldehydes or to carboxylic acids and of secondary alcohols to ketones mediated by oxoammonium salts under two-phase conditions. The Journal of Organic Chemistry, 52(12), 2559–2562. Available from: [Link]

• Bilgrien, C., Davis, S., & Drago, R. S. (1987). The selective oxidation of primary alcohols to aldehydes by oxygen employing a trinuclear ruthenium carboxylate catalyst. Journal of the American Chemical Society, 109(12), 3786–3787. Available from: [Link]

• ResearchGate. (2014). Benzo[b]thiophene-2-carbaldehyde. Retrieved from [Link]

• Wikipedia. (2024). Alcohol oxidation. Retrieved from [Link]

• Pudzianowska, M., et al. (2024). Modulation of Properties in[18]Benzothieno[3,2-b][18]benzothiophene Derivatives through Sulfur Oxidation. Molecules, 29(15), 3575. Available from: [Link]

• MDPI. (2024). Modulation of Properties in[18]Benzothieno[3,2-b][18]benzothiophene Derivatives through Sulfur Oxidation. Retrieved from [Link]

• Graham, N., et al. (2015). Oxidation of benzothiophene, dibenzothiophene, and methyl-dibenzothiophene by ferrate(VI). Journal of Environmental Science and Health, Part A, 50(3), 261-269. Available from: [Link]

Sources

• 1. Alcohol oxidation - Wikipedia [en.wikipedia.org]
• 2. Modulation of Properties in [1]Benzothieno[3,2- b][1]benzothiophene Derivatives through Sulfur Oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oxidation of benzothiophene, dibenzothiophene, and methyl-dibenzothiophene by ferrate(VI) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 6. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 7. One moment, please... [chemistrysteps.com]
• 8. Swern Oxidation [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
• 11. mdpi.com [mdpi.com]
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• 13. m.youtube.com [m.youtube.com]
• 14. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 15. Dess-Martin Oxidation [organic-chemistry.org]
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• 18. prepchem.com [prepchem.com]

Technical Support Center: Separation of 5-bromo- and 6-bromo-1-benzothiophene Isomers

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing the challenge of separating 5-bromo-1-benzothiophene and 6-bromo-1-benzothiophene. These positional isomers exhibit nearly identical physicochemical properties, making their separation a non-trivial task essential for ensuring the purity of intermediates in pharmaceutical synthesis and materials science research.[1] This document outlines troubleshooting strategies, detailed protocols, and the fundamental principles behind effective separation.

Troubleshooting Guide

This section addresses specific issues encountered during the separation process in a direct question-and-answer format.

Question 1: Why am I seeing poor resolution or complete co-elution of my 5- and 6-bromo-1-benzothiophene isomers using my standard reversed-phase HPLC method?

Answer: This is the most common challenge and typically stems from using a standard C18 stationary phase. The minor difference in dipole moment between the 5-bromo and 6-bromo isomers is often insufficient to achieve baseline separation on traditional hydrophobic columns.

• Causality: Standard C18 columns primarily separate based on hydrophobicity. Since both isomers have the same molecular formula (C₈H₅BrS) and similar logP values, their retention times are nearly identical.[2]

• Solution Pathway:

  • Change Stationary Phase Chemistry: The most effective solution is to employ a stationary phase that offers alternative separation mechanisms.

    • Phenyl-Hexyl Columns: These columns introduce π-π interactions as a secondary separation mechanism. The differing electron density of the aromatic ring due to the bromine's position can lead to differential retention.[3]

    • Pentafluorophenyl (PFP) Columns: PFP phases provide a combination of hydrophobic, aromatic, and dipole-dipole interactions, which can significantly enhance selectivity for positional isomers.

  • Optimize Mobile Phase: While less impactful than stationary phase choice, mobile phase adjustments can fine-tune selectivity.

    • Vary Organic Modifier: Switch from acetonitrile to methanol or vice-versa. The different solvent properties can alter interactions with the stationary phase.

    • Adjust Temperature: Lowering the column temperature can sometimes increase the viscosity of the mobile phase and enhance differential interactions with the stationary phase, improving resolution at the cost of longer run times and broader peaks. Conversely, increasing temperature can improve peak efficiency.[4]

Caption: Troubleshooting workflow for poor HPLC isomer separation.

Question 2: I'm attempting fractional crystallization, but the resulting solid is still an isomeric mixture. What's going wrong?

Answer: While the 6-bromo isomer has a slightly higher melting point than the 5-bromo isomer, their similar solubilities in many solvents can lead to co-crystallization.[5][6] Success depends heavily on solvent selection and precise control of the cooling process.

• Causality: If the cooling rate is too fast, supersaturation occurs rapidly, trapping the more soluble isomer within the crystal lattice of the less soluble one.[7] Additionally, the formation of a eutectic mixture at a certain composition can prevent further purification by crystallization.[8]

• Solution Pathway:

  • Solvent System Screening: The ideal solvent is one in which the difference in solubility between the two isomers is maximized.

    • Start with short-chain alcohols (e.g., ethanol, isopropanol) or hexane.

    • Consider a mixed solvent system, such as an alcohol-water mixture. The addition of a poor solvent (water) can sometimes enhance the differential solubility.[9]

  • Control Cooling Rate: Employ very slow, controlled cooling. A rate of 1-2 °C per hour is recommended as the solution approaches the saturation point.

  • Seeding: Once the solution is saturated, introduce a few seed crystals of the desired pure isomer (if available) to encourage homogeneous crystallization.[9]

  • Iterative Recrystallization: A single crystallization is often insufficient. Multiple recrystallization steps may be necessary to achieve high purity. Analyze the solid and mother liquor at each step by GC-MS or HPLC to monitor progress.

Frequently Asked Questions (FAQs)

Q: What are the key physical property differences between 5-bromo- and 6-bromo-1-benzothiophene?

A: The primary difference lies in their melting points. This small but significant variation is the basis for attempting separation by fractional crystallization.

Property	5-bromo-1-benzothiophene	6-bromo-1-benzothiophene
CAS Number	4923-87-9[5]	17347-32-9[6]
Molecular Weight	213.09 g/mol [5]	213.09 g/mol [6]
Melting Point	44-48 °C[5]	56-60 °C[6]
Boiling Point	105-107 °C @ 10 mmHg[5][]	Not specified, but expected to be very similar to the 5-bromo isomer.

Q: Which technique is better for analytical quantification versus preparative-scale separation?

A: The choice of technique is dictated by the desired scale and purity requirements.

• Analytical Scale: Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for accurate quantification and purity assessment due to its high resolution and sensitivity. High-Performance Liquid Chromatography (HPLC) is also excellent for analysis and method development.[11]

• Preparative Scale: For isolating gram-level quantities, fractional crystallization is often the most practical and cost-effective method, provided an effective solvent system can be identified.[12] For smaller quantities or when crystallization fails, preparative HPLC using a Phenyl or PFP column is a viable but more expensive alternative.

Caption: Logic for selecting the appropriate separation method.

Q: How can I definitively identify the separated isomer peaks?

A: Unambiguous identification requires spectroscopic analysis. While mass spectrometry will show identical fragmentation patterns, Nuclear Magnetic Resonance (NMR) spectroscopy is definitive. The splitting patterns and chemical shifts of the aromatic protons are unique for each isomer due to the bromine's position.[1] If standards are unavailable, advanced 2D NMR techniques (COSY, NOESY) may be required to assign the structure.

Key Separation Protocols

Protocol 1: Analytical HPLC Method for Isomer Quantification

This protocol provides a robust starting point for separating the 5- and 6-bromo isomers.

• System Preparation:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: Phenyl-Hexyl column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: Deionized water.

  • Mobile Phase B: Acetonitrile (HPLC grade).

• Chromatographic Conditions:

  • Mobile Phase Composition: Isocratic, 65% B. Optimization may be required (e.g., 60-75% B).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 254 nm.

  • Injection Volume: 5 µL.

• Sample Preparation:

  • Dissolve the isomer mixture in the mobile phase to a final concentration of approximately 0.1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis:

  • Equilibrate the column with the mobile phase for at least 20 minutes until a stable baseline is achieved.

  • Inject the sample and record the chromatogram. The elution order will depend on the specific column chemistry but should be consistent.

Protocol 2: Analytical GC-MS Method for Purity Assessment

This is the gold standard for determining the precise ratio of the two isomers.

• System Preparation:

  • GC-MS System: A gas chromatograph coupled to a mass selective detector.

  • Column: A low-polarity capillary column such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• GC Conditions:

  • Injector Temperature: 280 °C.

  • Injection Mode: Split (e.g., 50:1 ratio), 1 µL injection volume.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: Increase to 250 °C at 10 °C/min.

    • Hold at 250 °C for 5 minutes.

• MS Conditions:

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Scan from m/z 50 to 300.

• Analysis:

  • Inject the sample (dissolved in a volatile solvent like dichloromethane).

  • Identify the isomer peaks based on their retention times. Quantify using the peak areas from the total ion chromatogram (TIC).

References

• 5-bromo-1-benzothiophene - 4923-87-9, C8H5BrS, density, melting point, boiling point, structural formula, synthesis. (2025). ChemSrc. Available at: [Link]

• JP4357608B2 - Purification method of benzothiophene. (n.d.). Google Patents.

• Synthesis of 5-carboxybenzo[b]thiophene (compound 3) from... (n.d.). ResearchGate. Available at: [Link]

• 5-bromo-3-methyl-1-benzothiophene - C9H7BrS, density, melting point, boiling point, structural formula, synthesis. (2025). ChemSynthesis. Available at: [Link]

• A practical synthesis of benzothiophenes via visible-light-promoted cyclization of disulfides and alkynes. (n.d.). Supporting Information. Available at: [Link]

• Benzothiophene synthesis. (n.d.). Organic Chemistry Portal. Available at: [Link]

• One-Pot Synthesis of Aminated Benzo-Fused Heterocycles and N-Substituted Dibenzothiophenes via Copper-Catalyzed Ullmann Type Reaction. (2021). PMC - NIH. Available at: [Link]

• Benzothiophene. (n.d.). Wikipedia. Available at: [Link]

• GC-MS data for the intermediates formed during the transformation of benzothiophenes by Sphingomonas sp. XLDN2-5. (n.d.). ResearchGate. Available at: [Link]

• Synthesis of 1,6-, 2,7-, 3,8-, and 4,9-Isomers of Didodecyl[5]benzothieno[3,2-b][5]benzothiophenes. (n.d.). The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Analyzing Brominated Flame Retardants in Food Using GC–APCI-MS–MS. (2016). LCGC International - Chromatography Online. Available at: [Link]

• Thin film crystallization of oligoethylene glycol-benzothieno benzothiophene: Physical vapor deposition versus spin coating. (n.d.). Joanneum Research. Available at: [Link]

• Trouble with chiral separations. (2020). Chromatography Today. Available at: [Link]

• 3.3. CRYSTALLIZATION. (n.d.). Course File. Available at: [Link]

• Diagnosing HPLC Chromatography Problems & Troubleshooting. (n.d.). Shimadzu Scientific Instruments. Available at: [Link]

• Benzothiophene (C8H6S) properties. (n.d.). Mol-Instincts. Available at: [Link]

• Methods for Crystal Production of natural compounds; a review of recent advancements. (2023). International Scientific Organization. Available at: [Link]

• Identification and quantification of (brominated) flame retardants during mechanical recycling of polystyrene from WEEE by means of pyrolysis-GC-MS. (2025). PubMed. Available at: [Link]

• Chapter 12: Synthesis, Properties, and Biological Applications of Benzothiophene. (2024). Books.

• 6-BROMO-1-BENZOTHIOPHENE-3-CARBOXYLIC ACID | CAS 19075-61-7. (n.d.). Molport. Available at: [Link]

• Reverse-phase high performance liquid chromatography separation of positional isomers on the MIL-53(Fe) packed column. (n.d.). The Royal Society of Chemistry. Available at: [Link]

• Modulation of Properties in[5]Benzothieno[3,2-b][5]benzothiophene Derivatives through Sulfur Oxidation. (2024). MDPI. Available at: [Link]

• Separation of regio-isomers / suggestions for regio-selective methylation of aromatics? (2021). ResearchGate. Available at: [Link]

• Separation of Benzothiophene on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Available at: [Link]

• (79)Br NMR spectroscopy as a practical tool for kinetic analysis. (n.d.). PubMed. Available at: [Link]

• Separation of 2-bromo-3-methylthiophene and the corresponding 5-bromo isomer. (2011). Sciencemadness.org. Available at: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. 6-Bromobenzo b thiophene 97 17347-32-9 [sigmaaldrich.com]
• 7. esisresearch.org [esisresearch.org]
• 8. JP4357608B2 - Purification method of benzothiophene - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 12. iscientific.org [iscientific.org]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Spectrum Analysis of (5-Bromo-benzo[b]thiophen-2-yl)-methanol

Introduction: The Analytical Context

(5-Bromo-benzo[b]thiophen-2-yl)-methanol is a critical intermediate in the synthesis of selective estrogen receptor modulators (SERMs) and kinase inhibitors.[1][2] In drug development, the purity of this scaffold is paramount; specifically, the integrity of the bromine handle (for subsequent cross-coupling) and the complete reduction of the carbonyl precursor.[1]

This guide moves beyond basic peak listing. We compare the spectral performance of this molecule in different solvent systems and analyze it against its most common process impurities: the unreduced aldehyde precursor and the debrominated side-product.[1][2]

Structural Logic & Assignment Strategy

To interpret the spectrum accurately, we must deconstruct the benzo[b]thiophene core.[1] The 5-bromo substitution breaks the symmetry of the benzene ring, creating a distinct spin system.

The Spin System[1]

• Thiophene Ring (H3): Isolated singlet (or fine doublet due to long-range coupling).[1][2]

• Benzene Ring (H4, H6, H7): An AMX or ABX system.

  • H4: Meta to H6, Ortho to Br.

  • H6: Ortho to H7, Meta to H4.

  • H7: Ortho to H6.

• Hydroxymethyl Group: The key diagnostic region for reaction monitoring.[1]

Visualization: Structural Connectivity & Coupling

The following diagram maps the proton environments to their expected splitting patterns.

Figure 1: Connectivity map showing the distinct coupling networks within the molecule.[1][2] Note the isolation of H3 and the specific coupling between the hydroxyl proton and the methylene group.[1]

Comparative Analysis: Solvent Selection & Impurity Profiling

The choice of solvent fundamentally alters the appearance of the hydroxymethyl tail.[1] This section compares the "Standard" approach (CDCl3) with the "Diagnostic" approach (DMSO-d6).[2]

Solvent Comparison: CDCl3 vs. DMSO-d6[2][3]

Feature	CDCl3 (Chloroform-d)	DMSO-d6 (Dimethyl Sulfoxide-d6)	Senior Scientist Verdict
-OH Signal	Broad singlet (variable position) or invisible due to exchange.[1][2]	Distinct triplet (~5.8 ppm).[1][2]	DMSO wins. Seeing the triplet confirms the alcohol is not an ether or ester.[1]
-CH2- Signal	Singlet (~4.8 ppm).[1][2]	Doublet (~4.7 ppm, J ≈ 5.5 Hz).	DMSO wins. The doublet proves connectivity to the OH.
Solubility	Moderate.[1][2] May require heating.[1][2]	Excellent.	DMSO wins for polar intermediates.[2]
Water Peak	~1.56 ppm (distinct).[2]	~3.33 ppm (can obscure signals if wet).[2]	CDCl3 wins if the sample is very wet, but DMSO is generally superior for structure proof.[1]

Expert Insight: For publication-quality characterization of primary alcohols, always use DMSO-d6 . The observation of the CH2-OH coupling (Doublet + Triplet) is a self-validating proof of structure that reviewers look for.[2] In CDCl3, traces of acid can catalyze proton exchange, collapsing the CH2 to a singlet and washing out the OH proton.

Differentiating from Alternatives (Impurities)

When synthesizing this compound from 5-bromo-benzo[b]thiophene-2-carbaldehyde, two main issues arise: incomplete reduction or over-reduction (loss of bromine).[1][2]

Compound	Key Diagnostic Signal (1H NMR)	Pattern Change
Target: Alcohol	δ 4.7 ppm (d, 2H)	Appearance of aliphatic signal.[1][2]
Precursor: Aldehyde	δ 10.1 ppm (s, 1H)	Deshielding of H3 (moves >8.0 ppm due to -CHO anisotropy).[1][2]
Impurity: Des-bromo	New Multiplet	Loss of simple AMX pattern.[1][2] H5 appears, creating complex splitting with H4 and H6. Integration of aromatic region increases from 4H to 5H.

Detailed Experimental Protocol

This protocol ensures quantitative accuracy (qNMR) for purity assessment, not just structural verification.[1]

Reagents & Equipment[1][4][5][6][7][8]

• Solvent: DMSO-d6 (99.9 atom% D) + 0.05% v/v TMS (Tetramethylsilane).[2]

• Tube: 5mm precision NMR tube (Wilmad 507-PP or equivalent).

• Instrument: 400 MHz or higher (600 MHz recommended for resolving H4/H7).[2]

Step-by-Step Methodology

• Sample Preparation:

  • Weigh 5-10 mg of the solid product into a clean vial.

  • Add 0.6 mL of DMSO-d6.[2]

  • Critical: Vortex for 30 seconds. Ensure no suspended solids remain, as these cause line broadening.

  • Transfer to the NMR tube using a glass pipette (avoid plastic, which can leach plasticizers).[1]

• Acquisition Parameters (Bruker/Varian Standard):

  • Pulse Angle: 30° (for standard 1D) or 90° (for qNMR with long delay).

  • Relaxation Delay (d1): Set to 10 seconds .

    • Why? Aromatic protons and the OH proton have long T1 relaxation times. A standard 1-second delay will under-integrate the aromatic signals relative to the solvent, skewing purity calculations.[2]

  • Number of Scans (ns): 16 or 32 (sufficient for 10mg).

  • Temperature: 298 K (25°C).[1][2]

• Processing:

  • Phasing: Apply manual phasing. Autophase often fails at the solvent edges.[1]

  • Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial, order 5).

  • Referencing: Set the TMS peak to 0.00 ppm or the residual DMSO pentet center to 2.50 ppm.

Analytical Reference Data (DMSO-d6)

Note: Chemical shifts are derived from standard benzothiophene substituent effects and solvent interaction principles.

Assignment	Shift (δ, ppm)	Multiplicity	Integral	Coupling (J, Hz)	Notes
H4	7.98	Doublet (d)	1H	~2.0	Meta coupling to H6. Deshielded by ring current.[1][2]
H7	7.85	Doublet (d)	1H	~8.6	Ortho coupling to H6.[2]
H6	7.48	Doublet of Doublets (dd)	1H	8.6, 2.0	Coupled to H7 (ortho) and H4 (meta).
H3	7.25	Singlet (s)	1H	-	May show broadening due to long-range coupling.[2]
-OH	5.82	Triplet (t)	1H	5.6	Exchangeable.[2] Visible in DMSO.[2][3]
-CH2-	4.75	Doublet (d)	2H	5.6	Couples to OH.[2]

QC Decision Workflow

Use this logic flow to determine batch release status.

Figure 2: Quality Control Decision Tree for batch release of (5-Bromo-benzo[b]thiophen-2-yl)-methanol.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1][4][5][6] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Link[1][2]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1][2] (Standard reference for substituent effects in polycyclic aromatics).

• Fulmer, G. R., et al. (2010).[1] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.[1][4] Link[1][2]

• National Institute of Advanced Industrial Science and Technology (AIST). (n.d.).[1] Spectral Database for Organic Compounds (SDBS).[1][2] (General reference for Benzothiophene core shifts). Link[1][2]

Sources

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• 2. Page loading... [wap.guidechem.com]
• 3. rsc.org [rsc.org]
• 4. kgroup.du.edu [kgroup.du.edu]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. scs.illinois.edu [scs.illinois.edu]

Comparative Guide: Mass Spectrometry Fragmentation of 5-Bromobenzothiophene Alcohols

publish_comparison_guide.md

Executive Summary

5-Bromobenzothiophene alcohols, particularly 5-bromo-benzo[b]thiophene-2-methanol , serve as critical pharmacophores in the synthesis of selective estrogen receptor modulators (SERMs) and advanced organic semiconductors. Their analysis presents a dual challenge: distinguishing the specific regiochemistry of the bromine substituent (isomeric purity) and managing the competing fragmentation pathways driven by the labile alcohol group versus the stable aromatic core.

This guide provides a technical comparison of ionization behaviors and fragmentation pathways.[1] It contrasts the structural elucidation power of Electron Ionization (EI) against Electrospray Ionization (ESI) , establishing EI as the superior method for structural fingerprinting while ESI remains the choice for molecular weight confirmation in complex biological matrices.

Technical Introduction: The Analyte

The core structure consists of a bicyclic benzothiophene ring substituted with a bromine atom at the C5 position and a hydroxymethyl group at C2.

• Compound: 5-bromo-benzo[b]thiophene-2-methanol[2]

• Formula: C₉H₇BrOS

• Molecular Weight: ~243.12 Da (Average)

• Monoisotopic Mass: 241.94 (⁷⁹Br) / 243.94 (⁸¹Br)

The Analytical Challenge

• Isotopic Doublet: The presence of Bromine creates a characteristic 1:1 isotopic ratio (

  ) that complicates low-resolution peak integration but aids in fragment identification.

• Labile Hydroxyl: The benzylic-like -CH₂OH group is prone to rapid dehydration or hydroxyl loss, often suppressing the molecular ion in "hard" ionization sources.

Comparative Analysis: Ionization Techniques

The choice of ionization method dictates the quality of spectral data. The following table compares the performance of EI (GC-MS) versus ESI (LC-MS) for this specific class of compounds.

Table 1: Ionization Method Performance Comparison

Feature	Electron Ionization (EI, 70 eV)	Electrospray Ionization (ESI, +ve)
Primary Application	Structural Elucidation, Library Matching	MW Confirmation, Impurity Profiling
Molecular Ion ( )	Distinct (Intensity: 20-40%)	Dominant or
Fragmentation Richness	High (Fingerprint region available)	Low (Requires CID/MS² for fragments)
Isomer Differentiation	Excellent (Unique low-mass fragments)	Poor (Isomers often yield identical adducts)
Sensitivity	Moderate (ng range)	High (pg range)
Key Limitation	Requires derivatization if volatility is low	In-source fragmentation (Water loss)

Scientist’s Insight: For raw material qualification, EI-GC-MS is the gold standard. The rigidity of the benzothiophene core allows the molecular ion to survive 70 eV impact better than aliphatic alcohols, providing both MW confirmation and a structural fingerprint.

Detailed Fragmentation Mechanisms (EI)

Understanding the specific bond cleavages is essential for validating the compound's identity.

The Isotopic Signature

The molecular ion cluster appears at m/z 242 and 244 with near-equal intensity. This "twin tower" pattern is the diagnostic flag for a mono-brominated species. All fragment ions retaining the bromine atom will inherit this 1:1 doublet pattern.

Primary Fragmentation Pathway: The "Benzylic" Cleavage

Unlike aliphatic alcohols that undergo

-cleavage, 5-bromobenzothiophene-2-methanol behaves like a benzyl alcohol.

• Loss of OH (

  ): The primary event is the loss of the hydroxyl radical ( ). This generates a resonance-stabilized (5-bromobenzo[b]thiophen-2-yl)methyl cation (m/z 225/227).

  • Mechanism:[3][4] The positive charge is delocalized across the aromatic thiophene ring, making this ion highly stable and often the Base Peak (100% relative abundance).

• Loss of CO (

  or ): Following the loss of hydrogen, the ring can contract or rearrange to expel carbon monoxide (CO), a common pathway for phenols and benzyl alcohols, though less prominent in thiophenes.

Secondary Pathway: Dehalogenation & Ring Disintegration

• Loss of Bromine (

  ): Direct cleavage of the C-Br bond from the molecular ion is observed at m/z 163 . However, it is more common to see Br loss after the initial OH loss, leading to the benzo[b]thiophen-2-ylmethyl cation (m/z 146).

• Thiophene Ring Opening: High-energy collisions eventually shatter the heterocyclic ring, ejecting acetylene (

  , 26 Da) or CS (44 Da).

  • Diagnostic Ion:m/z 102 (Loss of CS from the de-brominated core).

Visualization of Fragmentation Pathways[1][5][6][7][8]

The following diagram maps the logical flow of ion generation in an Electron Impact source.

Figure 1: EI Fragmentation pathway for 5-bromo-benzo[b]thiophene-2-methanol. Green nodes indicate stable, diagnostic ions.

Experimental Protocol: GC-MS Analysis

To ensure reproducible fragmentation data, follow this self-validating protocol.

Sample Preparation

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade). Avoid Methanol to prevent transesterification or acetal formation in the injector.

• Concentration: 100 µg/mL (100 ppm).

• Derivatization (Optional but Recommended): If peak tailing is observed due to the -OH group, derivatize with BSTFA + 1% TMCS.

  • Reaction: Add 50 µL BSTFA to 100 µL sample; incubate at 60°C for 30 mins.

  • Shift: Molecular ion will shift by +72 Da (TMS group).

Instrument Parameters (Agilent/Thermo Standard)

• Inlet: Splitless mode, 250°C.

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Oven Program:

  • Hold 80°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold 5 min.

• MS Source: 230°C, 70 eV Electron Energy.

• Scan Range: m/z 40 – 400.

Differentiation from Isomers[9][10]

A critical requirement is distinguishing the 5-bromo isomer from the 4-bromo or 6-bromo analogs. While their mass spectra are nearly identical, they can be differentiated by:

• Retention Time: The 5-bromo isomer typically elutes later than the 4-bromo due to better packing/symmetry, though this requires a standard for confirmation.

• Fragment Intensity Ratios:

  • Ortho-Effect (4-bromo): The 4-bromo isomer (adjacent to the thiophene sulfur) often shows an enhanced loss of Br due to the proximity of the sulfur lone pairs (lone-pair assisted expulsion), resulting in a higher ratio of m/z 163 to m/z 242 compared to the 5-bromo isomer.

Isomer	Key Feature	Diagnostic Ratio (Approx)
5-Bromo	Stable M+, Strong M-17	High [M-17] / [M-Br]
4-Bromo	Steric strain, faster Br loss	Lower [M-17] / [M-Br]

References

• NIST Mass Spectrometry Data Center. Benzo[b]thiophene Mass Spectrum. National Institute of Standards and Technology.[5][6] Available at: [Link]

• PubChem. 5-bromo-1-benzothiophene-2-methanol (Compound).[2] National Library of Medicine. Available at: [Link]

• ResearchGate. Mass spectra of benzothiophene derivatives and fragmentation pathways. Available at: [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Benzo[b]thiophen-2-yl(5-bromo-2-fluorophenyl)methanol | C15H10BrFOS | CID 59281673 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. organic mass spectrometry analysis m/z values for ions database data table formula structure accurate ion isotopic masses isomers isotopic m/z ion ratios for chlorine & bromine containing organic compounds [docbrown.info]
• 4. bg.copernicus.org [bg.copernicus.org]
• 5. Benzo[b]thiophene [webbook.nist.gov]
• 6. Benzo[b]thiophene, 2-methyl- [webbook.nist.gov]

Technical Comparison: IR Spectroscopy Modalities for 5-Bromo-benzo[b]thiophene-2-methanol

Executive Summary

5-bromo-benzo[b]thiophene-2-methanol is a critical heterocyclic building block, primarily utilized in the synthesis of 5-lipoxygenase inhibitors like Zileuton. Its structural integrity relies on three distinct moieties: the fused benzo[b]thiophene core, the 5-position bromine substituent, and the 2-position hydroxymethyl tail.

This guide evaluates Infrared (IR) Spectroscopy as a rapid characterization tool for this compound. While Nuclear Magnetic Resonance (NMR) remains the gold standard for structural elucidation, IR spectroscopy offers superior throughput for batch-to-batch identity confirmation. This document compares the two primary IR sampling modalities—Attenuated Total Reflectance (ATR) and Transmission (KBr Pellet) —and validates their performance against NMR and HPLC alternatives.

Theoretical Spectral Framework

Before selecting a method, the expected spectral fingerprint must be defined based on the molecule's functional groups. 5-bromo-benzo[b]thiophene-2-methanol is a solid at room temperature (MP: ~98-102°C).

Predicted Characteristic Absorption Bands[1][2]

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)	Morphology	Diagnostic Value
Alcohol (-OH)	O-H Stretch	3200 – 3450	Broad, Strong	Confirming reduction of precursor aldehyde/ester.
Aromatic Ring	C-H Stretch	3050 – 3100	Sharp, Weak	Distinguishes aryl core from aliphatic impurities.
Methylene (-CH₂-)	C-H Stretch	2850 – 2950	Sharp, Medium	Confirms the hydroxymethyl side chain.
Thiophene Ring	C=C / C-C Ring Breathing	1450 – 1550	Sharp, Variable	Characteristic of the benzo[b]thiophene scaffold.
Alcohol (C-O)	C-O Stretch	1000 – 1080	Strong	Primary alcohol confirmation.
Aryl Bromide	C-Br Stretch	500 – 700	Medium/Weak	Fingerprint region; confirms halogenation.
C-S Bond	C-S Stretch	600 – 800	Weak	Thiophene ring integrity.

Note on Impurity Detection: The absence of a carbonyl stretch (~1680–1720 cm⁻¹) is the most critical quality attribute (CQA) by IR, as it confirms the complete reduction of the starting material (5-bromo-benzo[b]thiophene-2-carbaldehyde or ester).

Comparative Analysis: IR Modalities vs. Alternatives

A. ATR-FTIR vs. KBr Transmission

For routine analysis of 5-bromo-benzo[b]thiophene-2-methanol, the choice of sampling technique significantly impacts data quality and throughput.

Feature	Method A: Diamond ATR (Recommended)	Method B: KBr Pellet (Traditional)
Sample Prep	None (Direct solid contact).	High (Grinding with KBr salt, pressing).
Time per Sample	< 2 minutes.	15–20 minutes.
Moisture Sensitivity	Low.	High: KBr is hygroscopic; absorbed water can mask the O-H stretch of the methanol group.
Pathlength Control	Fixed (defined by crystal penetration).	Variable (depends on pellet thickness).
Spectral Resolution	Good (sufficient for ID).	Excellent (higher S/N ratio).
Destructive?	No (Sample recoverable).	Yes.

Verdict: ATR is superior for this specific compound. Because the molecule contains a hydroxyl group, the hygroscopic nature of KBr pellets introduces a risk of false-positive water bands merging with the compound's O-H stretch. ATR eliminates this variable.

B. IR vs. NMR vs. HPLC

Where does IR fit in the analytical workflow?

Technique	Primary Utility	Limitations for this Compound
FT-IR	Rapid ID & Functional Group Check. Instantly confirms alcohol presence and carbonyl absence.	Cannot definitively prove the Bromine is at position 5 (vs. 4 or 6).
1H-NMR	Structural Proof. Coupling constants (J-values) definitively place the Br at position 5.	Slow, expensive, requires deuterated solvents (e.g., DMSO-d6 or CDCl3).
HPLC-UV	Purity Quantitation. Determines % purity and detects non-UV active impurities.	Provides no structural information; relies on retention time matching.

Experimental Protocols

Protocol 1: Routine ATR-FTIR Characterization

Objective: Rapid identity confirmation and residual starting material check.

Materials:

• FT-IR Spectrometer (e.g., Bruker, Thermo, PerkinElmer) with Diamond ATR accessory.

• Solvent: Isopropanol (for cleaning).

• Sample: ~5 mg of dried 5-bromo-benzo[b]thiophene-2-methanol.

Workflow:

• Background Scan: Clean the crystal with isopropanol. Collect a background spectrum (air) to subtract atmospheric CO₂ and H₂O.

• Sample Loading: Place the solid sample directly onto the center of the diamond crystal.

• Pressure Application: Lower the pressure arm/anvil. Apply high pressure (typically >8000 psi equivalent) to ensure intimate contact between the solid and the crystal.

  • Why? Poor contact results in weak absorbance bands, particularly in the high-wavenumber region (O-H stretch).

• Acquisition: Scan range: 4000–450 cm⁻¹. Resolution: 4 cm⁻¹. Scans: 16 or 32.

• Post-Processing: Apply "ATR Correction" (if comparing to KBr library data) to account for penetration depth dependence on wavelength.

• Critical Check: Inspect 1680–1720 cm⁻¹. If a peak exists, the reduction is incomplete (aldehyde/ester impurity present).

Protocol 2: Data Interpretation Logic

The following diagram illustrates the decision-making process when interpreting the spectrum.

Figure 1: Logic gate for Quality Control of 5-bromo-benzo[b]thiophene-2-methanol via IR.

Synthesis & Characterization Workflow

To understand why we look for specific peaks, we must visualize the synthesis context. The compound is typically synthesized by reducing 5-bromo-benzo[b]thiophene-2-carbaldehyde (or ester).

Figure 2: Synthetic pathway highlighting the functional group transformation monitored by IR.

References

• NIST Mass Spectrometry Data Center. (2023). Benzo[b]thiophene Infrared Spectrum. National Institute of Standards and Technology.[1] Available at: [Link]

  • Context: Provides the baseline spectral data for the benzo[b]thiophene core scaffold.
• Context: Discusses characteristic IR bands for substituted benzo[b]thiophenes.

• Kintek Solution. (2023). Difference Between KBr and ATR Methods. Available at: [Link]

  • Context: Supporting data for the compar

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[2]

  • Context: Authoritative source for general functional group frequency assignments (OH, C-Br, Thiophene).

• PubChem. (2023). 5-bromo-benzo[b]thiophene-2-carbaldehyde (Precursor Data). National Library of Medicine. Available at: [Link]

  • Context: Structural data for the starting m

Sources

• 1. Benzo[b]thiophene [webbook.nist.gov]
• 2. Benzo(B)Thiophene | C8H6S | CID 7221 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Handling of (5-Bromo-benzo[b]thiophen-2-yl)-methanol: A Guide for Laboratory Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental to discovery. (5-Bromo-benzo[b]thiophen-2-yl)-methanol, a brominated heterocyclic compound, represents a class of molecules with significant potential in medicinal chemistry. However, its safe and effective use in the laboratory necessitates a thorough understanding of its potential hazards and the implementation of robust safety protocols. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to empower researchers, scientists, and drug development professionals in the responsible handling of this compound.

Due to a lack of a specific Safety Data Sheet (SDS) for (5-Bromo-benzo[b]thiophen-2-yl)-methanol, this guidance is synthesized from the safety profile of the closely related isomer, (5-Bromobenzo[b]thiophen-3-yl)methanol, and established principles for managing halogenated organic compounds.[1] A precautionary approach is therefore paramount.

Hazard Assessment and Triage

The primary hazards associated with (5-Bromobenzo[b]thiophen-3-yl)methanol, and by extension, the title compound, are presumed to include:

• Acute Oral Toxicity: Harmful if swallowed (H302).[1]

• Skin Irritation: Causes skin irritation (H315).[1]

• Eye Irritation: Causes serious eye irritation (H319).[1]

• Respiratory Irritation: May cause respiratory irritation (H335).[1]

These classifications necessitate a stringent adherence to personal protective equipment (PPE) protocols and careful handling to minimize exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate PPE is non-negotiable when handling (5-Bromo-benzo[b]thiophen-2-yl)-methanol. The following table outlines the minimum required PPE, with explanations rooted in the anticipated hazards.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles meeting ANSI Z87.1 standards. A face shield should be worn over goggles when there is a significant risk of splashing.[2]	Protects against splashes that could cause serious eye irritation.[1]
Hand Protection	Nitrile or other suitable chemical-resistant gloves.[3]	Prevents skin contact, which can cause irritation.[1] Regularly inspect gloves for any signs of degradation or puncture.
Body Protection	A flame-resistant laboratory coat.[2]	Protects personal clothing and skin from contamination.
Respiratory Protection	To be used in case of insufficient ventilation or the potential for aerosolization. A NIOSH-approved respirator may be necessary.[2][3]	Mitigates the risk of inhaling airborne particles that may cause respiratory irritation.[1]

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Caption: Personal Protective Equipment (PPE) selection based on hazard assessment.

Operational Plan: From Receipt to Experimentation

A systematic workflow is crucial for minimizing exposure risk.

Receiving and Storage

Upon receipt, visually inspect the container for any signs of damage or leakage. Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3][4]

Handling and Experimentation

All manipulations of (5-Bromo-benzo[b]thiophen-2-yl)-methanol should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[3] Avoid the formation of dust and aerosols.

Step-by-Step Handling Protocol:

• Preparation: Ensure the work area within the fume hood is clean and uncluttered. Have all necessary equipment and reagents readily available.

• Personal Protective Equipment: Don all required PPE as outlined in the table above.

• Weighing and Transfer: When weighing the solid, use a spatula and handle it gently to avoid creating dust. If possible, use a balance inside the fume hood or a containment enclosure.

• In Case of Exposure:

  • Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing.

  • Eye Contact: Flush eyes with large amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

  • Inhalation: Move to an area with fresh air.[3] If breathing is difficult, seek medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[5]

Spill Management

In the event of a spill, prompt and appropriate action is critical.

• Evacuate and Alert: Evacuate the immediate area and alert colleagues.

• Containment: For a small spill, use an inert absorbent material such as sand or vermiculite to cover the spill.[3]

• Collection: Carefully collect the absorbed material into a tightly sealed, labeled container for hazardous waste disposal.[3][4]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

• Large Spills: For large spills, evacuate the laboratory, close the doors, and contact your institution's Environmental Health and Safety (EHS) department immediately.[4]

Disposal Plan: Responsible Waste Management

As a halogenated organic compound, (5-Bromo-benzo[b]thiophen-2-yl)-methanol and any materials contaminated with it must be disposed of as hazardous waste.[6][7]

• Waste Segregation: Collect all waste containing this compound in a designated, clearly labeled, and sealed container for "Halogenated Organic Waste."[4][6][8]

• Do Not Mix: Do not combine halogenated organic waste with non-halogenated waste streams.[6][8]

• Licensed Disposal: Arrange for the disposal of the hazardous waste through a licensed and approved hazardous waste disposal company.[3] Adhere to all local, state, and federal regulations.

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Caption: Waste disposal workflow for halogenated organic compounds.

By adhering to these safety protocols, researchers can confidently and responsibly handle (5-Bromo-benzo[b]thiophen-2-yl)-methanol, paving the way for continued innovation in drug discovery and development while prioritizing a culture of safety in the laboratory.

References

• WASTE MANAGEMENT - Bucknell University. [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes - US EPA. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group. [Link]

• Organic Solvents - Environment, Health and Safety - University of North Carolina at Chapel Hill. [Link]

• Personal Protective Equipment (PPE) - CHEMM. [Link]

• Personal Protective Equipment in Chemistry | Environmental Health and Safety - Dartmouth College. [Link]

• Examples of PPE for Various Dangerous Goods Classes - Storemasta Blog. [Link]

Sources

• 1. (5-Bromobenzo[b]thiophen-3-yl)methanol | 852180-52-0 [sigmaaldrich.com]
• 2. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 3. benchchem.com [benchchem.com]
• 4. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 5. fluorochem.co.uk [fluorochem.co.uk]
• 6. bucknell.edu [bucknell.edu]
• 7. benchchem.com [benchchem.com]
• 8. 7.2 Organic Solvents [ehs.cornell.edu]